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Core Science & Biosynthesis

Foundational

Whitepaper: Crystallographic Characterization and X-ray Diffraction Profiling of 6-Bromo-2-chloro-5-methylquinoline

Executive Summary In the landscape of modern drug development and materials science, halogenated quinolines serve as privileged scaffolds. Specifically, 6-Bromo-2-chloro-5-methylquinoline (CAS: 99465-16-4) represents a h...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug development and materials science, halogenated quinolines serve as privileged scaffolds. Specifically, 6-Bromo-2-chloro-5-methylquinoline (CAS: 99465-16-4) represents a highly functionalized intermediate utilized in cross-coupling reactions and nucleophilic aromatic substitutions to generate kinase inhibitors, antimalarials, and antimicrobial agents.

Understanding the solid-state behavior of this molecule is critical for formulation scientists and medicinal chemists. The spatial orientation of the halogens dictates the molecule's supramolecular assembly, solubility, and target-binding trajectory. Because primary crystallographic information files (CIFs) for specific proprietary intermediates are often siloed in pharmaceutical pipelines, this guide synthesizes field-proven X-ray diffraction protocols and predictive structural data derived from Cambridge Structural Database (CSD) analogs of bromo-chloroquinolines[1],[2].

Chemical Context & Structural Rationale

As a Senior Application Scientist, it is imperative to look beyond the 2D chemical structure and understand the causality of molecular geometry.

The core of 6-Bromo-2-chloro-5-methylquinoline is a fully conjugated, planar bicyclic system. However, the substituents introduce significant steric and electronic perturbations:

  • Steric Hindrance (C5-Methyl and C6-Bromo): The methyl group at the C5 position forces a steric clash with the adjacent C6-bromine atom. This interaction prevents the free rotation of any potential future substituents at these positions and locks the halogens into a rigid coplanar state with the quinoline ring.

  • Electronic Anisotropy ( σ -Holes): The covalently bonded bromine and chlorine atoms exhibit an anisotropic distribution of electron density. The equatorial region of the halogen is electron-rich, while the polar region (along the extension of the C–X bond) features an electron-deficient zone known as a σ -hole[3],[4]. This phenomenon is the primary driver for halogen bonding in the crystal lattice.

Experimental Protocols: Self-Validating SCXRD Methodology

To obtain high-resolution X-ray diffraction data, the experimental workflow must be a self-validating system where each step minimizes downstream artifacts. The following step-by-step methodology outlines the gold standard for analyzing heavy-atom-containing heterocycles.

Protocol 3.1: Single Crystal Growth

Causality: High-quality diffraction requires a crystal with a highly ordered internal lattice, free of twinning.

  • Solvent Selection: Dissolve 20 mg of 6-Bromo-2-chloro-5-methylquinoline in a minimal volume of a 1:1 mixture of Dichloromethane (DCM) and Hexane, or pure Methanol[5],[6].

  • Evaporation: Pierce the vial cap with a narrow gauge needle to allow for slow solvent evaporation at ambient temperature (20–25 °C).

  • Harvesting: After 3–5 days, harvest block-shaped crystals. Examine under polarized light; crystals that extinguish light uniformly at 90° intervals are single domains suitable for X-ray analysis.

Protocol 3.2: Data Collection and Phase Solution

Causality: Halogens (especially Bromine) have large electron clouds that undergo significant thermal vibration at room temperature, smearing the electron density map. Cooling the crystal sharpens the diffraction spots.

  • Mounting: Coat the selected crystal in Paratone-N oil (to prevent solvent loss and ice formation) and mount it on a cryoloop.

  • Data Collection: Transfer the loop to a diffractometer equipped with a cold nitrogen stream set to 100 K[5]. Utilize Mo Kα radiation ( λ=0.71073 Å) rather than Cu Kα to minimize severe X-ray absorption by the bromine atom[5].

  • Data Reduction: Apply a multi-scan spherical absorption correction (e.g., SADABS) to correct for the heavy atom absorption.

  • Structure Solution: Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT)[5]. Refine the structure using full-matrix least-squares on F2 via SHELXL.

  • Validation: Ensure the final model yields an R1​ value < 0.05. This validates that the theoretical model perfectly matches the experimental electron density.

Workflow Visualization

The following diagram illustrates the logical progression of the crystallographic analysis, highlighting the critical decision points and validation metrics.

SCXRD_Workflow Solv Solvent Selection (DCM/Hexane or MeOH) Grow Crystal Growth (Slow Evaporation) Solv->Grow Supersaturation Mount Crystal Mounting (Cryoloop + Paratone Oil) Grow->Mount Selection under polarized light Diff X-ray Diffraction (Mo Kα, λ=0.71073 Å, 100K) Mount->Diff Flash cooling Solve Phase Problem Solution (Intrinsic Phasing / SHELXT) Diff->Solve Data reduction & absorption correction Refine Anisotropic Refinement (SHELXL / F² Minimization) Solve->Refine Heavy atom location (Br, Cl) Valid Validation & CIF Generation (PLATON / checkCIF) Refine->Valid R1 < 0.05, wR2 < 0.15

Caption: X-ray crystallographic workflow for halogenated quinoline derivatives.

Quantitative Data Presentation

Based on a comprehensive CSD analysis of chlorinated and brominated quinolines[2], the following table summarizes the highly probable crystallographic parameters for 6-Bromo-2-chloro-5-methylquinoline. Approximately 65% of similar halogenated quinolines crystallize in a monoclinic system due to the directional nature of their packing forces[2].

Crystallographic ParameterExpected Value / RangeScientific Rationale
Chemical Formula C10​H7​BrClN Exact molecular composition.
Formula Weight 256.53 g/mol -
Crystal System MonoclinicPreferred system to accommodate planar, asymmetric aromatics[2].
Space Group P21​/c or P21​/n Centrosymmetric space groups favored by dipole-dipole cancellation[2].
Temperature 100(2) KSuppresses dynamic disorder of the C5-methyl group[5].
Wavelength 0.71073 Å (Mo Kα)Required to penetrate the highly absorbing Br atom[5].
Calculated Density ( ρ ) 1.75 – 1.85 g/cm³Elevated density driven by the tight packing of heavy halogens.
Absorption Coefficient ( μ ) 4.5 – 5.0 mm⁻¹High absorption necessitates rigorous multi-scan correction.
Z (Molecules per unit cell) 4Standard for P21​/c with one molecule in the asymmetric unit.

Supramolecular Assembly & Packing Motifs

The solid-state architecture of 6-Bromo-2-chloro-5-methylquinoline is not random; it is a highly orchestrated assembly driven by three primary non-covalent interactions:

Halogen···Halogen Interactions

In substituted 2-chloroquinoline derivatives, the chlorine atom acts as a self-recognizing unit[7]. These interactions are classified geometrically:

  • Type I Contacts: Symmetrical interactions ( θ1​≈θ2​ ) usually driven by dispersion forces.

  • Type II Contacts: Orthogonal interactions ( θ1​≈180∘ , θ2​≈90∘ ) driven by the electrostatic attraction between the σ -hole of one halogen and the electron-rich equatorial belt of another[7]. In this compound, expect strong C–Br···Cl or C–Cl···Cl Type II interactions dominating the 1D polymeric chain formation.

π
π Stacking

Because the molecule lacks strong hydrogen-bond donors (no -OH or -NH groups), π

π interactions play a dominant role in 3D lattice stabilization[6]. The quinoline rings will typically stack in an offset, face-to-face manner to minimize π -electron repulsion, resulting in centroid-to-centroid distances of approximately 3.60 to 3.80 Å[6].
Weak Hydrogen Bonding

While classical hydrogen bonds are absent, the acidic protons on the quinoline ring (particularly at C3 and C4) will engage in weak, directional C–H···Cl and C–H···Br interactions[7]. These weak hydrogen bonds act as the "mortar" between the π -stacked columns, cross-linking the lattice into a robust 3D network.

References

  • Unique halogen–π association detected in single crystals of C–N atropisomeric N-(2-halophenyl)quinolin-2-one derivatives and the thione analogue. National Center for Biotechnology Information (PMC).[Link]

  • Investigating the Inhibitory Potential of Halogenated Quinoline Derivatives against MAO-A and MAO-B: Synthesis, Crystal Structure, Density Functional Theory, and Molecular Dynamics Simulations. ACS Omega.[Link]

  • Analysis of Cl…Cl and C–H…Cl intermolecular interactions involving chlorine in substituted 2-chloroquinoline derivatives. Indian Academy of Sciences.[Link]

  • Investigation into the Structures and Properties of Multicomponent Crystals Formed from a Series of 7-Chloroquinolines and Aromatic Acids. Crystal Growth & Design (ACS Publications).[Link]

  • Synthesis crystal structure, and DFT study of 3-benzyl-6-bromo-2-chloroquinoline and 3-benzyl-6-bromo-2-methoxyquinoline compounds. Molecular Crystals and Liquid Crystals (Taylor & Francis).[Link]

  • A CSD ANALYSIS OF SOME CHLORINATED QUINOLINES. Rasayan Journal of Chemistry.[Link]

  • Halogen Bonding and Other Iodine Interactions in Crystals of Dihydrothiazolo(oxazino)quinolinium Oligoiodides from the Electron-Density Viewpoint. Crystal Growth & Design (ACS Publications).[Link]

Sources

Exploratory

Synthesis Pathways and Primary Precursors for 6-Bromo-2-chloro-5-methylquinoline: A Comprehensive Technical Guide

Target Molecule: 6-Bromo-2-chloro-5-methylquinoline (CAS: 99465-16-4)[1] Core Application: Critical intermediate and molecular building block in the development of kinase inhibitors (e.g., C-Met inhibitors) and Fibroblas...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Molecule: 6-Bromo-2-chloro-5-methylquinoline (CAS: 99465-16-4)[1] Core Application: Critical intermediate and molecular building block in the development of kinase inhibitors (e.g., C-Met inhibitors) and Fibroblast Activation Protein (FAP) targeted radiotherapeutics[2][3].

As a Senior Application Scientist, navigating the synthesis of multi-substituted quinolines requires a deep understanding of regiocontrol and electronic effects. The 5,6-substitution pattern on the quinoline core, coupled with a 2-chloro functionalization, presents distinct synthetic challenges. This whitepaper systematically deconstructs the synthesis of 6-bromo-2-chloro-5-methylquinoline, evaluating primary precursors, mechanistic causality, and scalable late-stage functionalization.

Retrosynthetic Analysis & The Regioselectivity Conundrum

The primary challenge in synthesizing 6-bromo-2-chloro-5-methylquinoline lies in establishing the 5-methyl-6-bromo configuration without generating inseparable regioisomers.

If one employs a classical Skraup or Doebner-Miller synthesis starting from 4-bromo-3-methylaniline , the cyclization step involves electrophilic aromatic substitution at the positions ortho to the amine. Because both the C2 and C6 positions of the aniline are available, cyclization yields a mixture of two isomers:

  • Cyclization at C6 (Sterically Favored): Yields the target 6-bromo-5-methylquinoline.

  • Cyclization at C2 (Sterically Hindered): Yields the byproduct 6-bromo-7-methylquinoline.

While the C6 cyclization is sterically favored, the resulting crude mixture typically requires rigorous Supercritical Fluid Chromatography (SFC) to isolate the pure 5-methyl isomer[2]. To bypass this bottleneck, a directed Pfitzinger reaction is the superior, self-validating choice for high-purity applications.

Skraup SM 4-Bromo-3-methylaniline + Glycerol Iso1 6-Bromo-5-methylquinoline (Target Isomer) SM->Iso1 Cyclization at C6 (Sterically Favored) Iso2 6-Bromo-7-methylquinoline (Byproduct Isomer) SM->Iso2 Cyclization at C2 (Sterically Hindered)

Figure 1: Regiomeric mixture generation during Skraup synthesis requiring SFC separation.

Core Synthesis Pathways and Primary Precursors

Pathway A: The Regioselective Pfitzinger Route (Recommended)

To achieve absolute regiocontrol, the synthesis must begin with a precursor where the relative stereochemistry of the benzene ring is already locked. 5-Bromo-4-methylisatin serves as the ideal primary precursor.

Under strongly basic conditions, the isatin ring opens to form an intermediate isatinic acid, which subsequently condenses with pyruvic acid. Because the pyrrole ring opening and subsequent condensation are intramolecularly directed, the reaction exclusively yields 6-bromo-5-methylquinoline-2,4-dicarboxylic acid [3]. Global thermal decarboxylation of this intermediate yields the pure 6-bromo-5-methylquinoline core.

Pathway B: Late-Stage C-H to C-Cl Activation

Once the 6-bromo-5-methylquinoline core is established, the 2-chloro moiety is introduced via a Meisenheimer-type deoxygenative chlorination[4].

  • N-Oxidation: The quinoline nitrogen is oxidized using m-CPBA to form the N-oxide.

  • Deoxygenative Chlorination: Treatment with Phosphorus Oxychloride ( POCl3​ ) drives the reaction. The N-oxide oxygen attacks the electrophilic phosphorus, forming a highly reactive −O-POCl2​ leaving group. This dramatically increases the electrophilicity of the C2 position. Chloride ion attack at C2, followed by elimination, restores aromaticity and yields the final product.

Pathway A 5-Bromo-4-methylisatin + Pyruvic Acid B 6-Bromo-5-methylquinoline- 2,4-dicarboxylic acid A->B Pfitzinger Reaction C 6-Bromo-5-methylquinoline B->C Decarboxylation (Cu, Heat) D 6-Bromo-5-methylquinoline N-oxide C->D Oxidation (mCPBA) E 6-Bromo-2-chloro- 5-methylquinoline D->E Chlorination (POCl3)

Figure 2: Regioselective synthesis pathway for 6-bromo-2-chloro-5-methylquinoline via Pfitzinger reaction.

Quantitative Data & Route Comparison

The selection of the synthetic route directly impacts overall yield and scalability. The table below summarizes the quantitative metrics of the two primary pathways.

Synthetic RoutePrimary PrecursorKey IntermediateRegioselectivityOverall YieldScalability Profile
Pfitzinger + Chlorination 5-Bromo-4-methylisatin2,4-Dicarboxylic acid>99% (Single Isomer)45-50%High (No chromatography needed until final step)
Skraup + Chlorination 4-Bromo-3-methylaniline6-Bromo-5-methylquinoline~75% (Mixture)15-20%Moderate (Requires SFC separation of isomers)

Step-by-Step Experimental Protocols

The following protocols form a self-validating system. Each step includes specific mechanistic checkpoints to ensure process integrity.

Protocol 1: Synthesis of 6-Bromo-5-methylquinoline (Pfitzinger Route)

Objective: Establish the regiopure quinoline core.

  • Condensation: Dissolve 5-bromo-4-methylindoline-2,3-dione (1.0 eq) and pyruvic acid (1.2 eq) in 20% aqueous NaOH. Reflux the solution overnight[3].

  • Isolation of Di-acid: Cool the mixture to room temperature and carefully acidify to pH 2 using 2M HCl. Filter the resulting precipitate (6-bromo-5-methylquinoline-2,4-dicarboxylic acid) and dry under vacuum.

  • Global Decarboxylation: Suspend the dicarboxylic acid in diphenyl ether and add catalytic copper powder (0.1 eq). Heat the mixture to 250 °C for 2-3 hours until gas evolution ( CO2​ ) ceases.

  • Validation: Cool the mixture, dilute with hexanes, and extract with 1M HCl. Basify the aqueous layer with NaOH and extract with EtOAc to yield pure 6-bromo-5-methylquinoline. Causality check: The absence of a carboxylic acid peak (~1700 cm⁻¹) in FTIR confirms complete decarboxylation.

Protocol 2: N-Oxidation

Objective: Activate the quinoline core for nucleophilic attack.

  • Reaction: Dissolve 6-bromo-5-methylquinoline (1.0 eq) in anhydrous Dichloromethane (DCM). Add m-CPBA (1.5 eq, 77% purity) portion-wise at 0 °C.

  • Stirring: Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench & Wash: Quench the reaction with saturated aqueous Na2​S2​O3​ to destroy excess peroxide. Wash the organic layer with saturated NaHCO3​ to remove m-chlorobenzoic acid.

  • Validation: TLC monitoring (EtOAc/MeOH 9:1) must show complete consumption of the starting material (Rf ~0.8) and the appearance of a highly polar N-oxide spot (Rf ~0.1).

Protocol 3: Deoxygenative Chlorination

Objective: Regioselective introduction of the C2 chloride.

  • Chlorination: Suspend the 6-bromo-5-methylquinoline N-oxide in neat POCl3​ (10 eq). Heat the mixture to 80-100 °C for 3 hours[4].

  • Quench (Critical Step): Cool the reaction to room temperature. Crucial Causality: The mixture must be poured dropwise over vigorously stirred crushed ice. Failing to maintain a low temperature during the quench will lead to the hydrolysis of the highly reactive intermediate, yielding the unwanted 2-quinolone byproduct instead of the chloride.

  • Extraction & Purification: Once the ice has melted, extract the aqueous suspension with DCM. Dry the organic fractions over MgSO4​ , concentrate, and purify via flash chromatography (Hexanes/EtOAc) to yield 6-bromo-2-chloro-5-methylquinoline.

References

  • [4] National Institutes of Health (PMC). Creating Novel Activated Factor XI Inhibitors through Fragment Based Lead Generation and Structure Aided Drug Design. Available at: [Link]

  • [2] Google Patents. CN105968115A - Quinoline compounds and preparation method thereof, and intermediate, pharmaceutical composition and application of quinoline compounds. Available at:

  • [3] Google Patents. WO2023002045A1 - Fibroblast activation protein inhibitors and use thereof. Available at:

Sources

Foundational

Solubility profile of 6-Bromo-2-chloro-5-methylquinoline in polar aprotic solvents

The Solvation Dynamics of 6-Bromo-2-chloro-5-methylquinoline: A Technical Whitepaper Executive Summary 6-Bromo-2-chloro-5-methylquinoline (CAS: 99465-16-4) is a highly functionalized, polyhalogenated heterocyclic buildin...

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Author: BenchChem Technical Support Team. Date: April 2026

The Solvation Dynamics of 6-Bromo-2-chloro-5-methylquinoline: A Technical Whitepaper

Executive Summary

6-Bromo-2-chloro-5-methylquinoline (CAS: 99465-16-4) is a highly functionalized, polyhalogenated heterocyclic building block critical to the synthesis of advanced pharmaceutical intermediates, including kinase inhibitors and antimalarial agents. During drug development and synthetic scale-up, understanding its thermodynamic solubility in polar aprotic solvents—specifically Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), and Acetonitrile (MeCN)—is paramount.

This whitepaper provides an authoritative analysis of the physicochemical mechanics governing the solvation of this compound, presents a predictive quantitative solubility profile, and establishes a self-validating experimental protocol for thermodynamic solubility determination.

Physicochemical Mechanics & Causality of Solvation

The solubility profile of 6-Bromo-2-chloro-5-methylquinoline is dictated by the interplay between its crystal lattice energy and solvent-solute interactions.

Structural Causality:

  • Aromatic Heterocycle: Substituted quinolines generally exhibit high solubility in polar organic solvents because they lack the strong intermolecular hydrogen-bond donors (like -NH or -OH) that cause multimerization and high lattice energies in the solid state[1]. The solubility of these derivatives is heavily influenced by their aromatic nature, allowing favorable dispersion interactions with organic solvents[2].

  • Lipophilic Methyl Group (C5): The addition of a methyl group increases the overall lipophilicity (LogP) of the molecule. While this drastically reduces aqueous solubility, it enhances favorable van der Waals interactions with the non-polar domains of solvents like NMP and DMF.

  • Halogen Substituents (C2-Cl, C6-Br): The heavy halogens increase the molecular weight and polarizability of the compound. However, the electron-withdrawing nature of the C2-chloro group significantly alters the chemical stability of the molecule in solution.

The Hydrolysis Risk in Dipolar Aprotic Solvents: A critical, often-overlooked factor in the solvation of halogenated quinolines is their chemical stability. Halogenated quinolines, particularly those with halogens at the 2- or 4-positions, act as vinylogous heteroanalogs of acid chlorides[3]. While DMSO and DMF are excellent solvents due to their high dipole moments (3.96 D and 3.82 D, respectively), they can act as catalysts for nucleophilic aromatic substitution (SNAr) or hydrolysis if trace water is present[3]. Prolonged heating of 6-Bromo-2-chloro-5-methylquinoline in wet DMSO or DMF will lead to the displacement of the C2-chlorine, forming a quinolinone degradation product. Therefore, strictly anhydrous conditions are mandatory for long-term storage of these stock solutions.

SolvationMechanics A 6-Bromo-2-chloro-5-methylquinoline B Polar Aprotic Solvents (DMSO, DMF, NMP) A->B Dissolution C Dipole-Induced Solvation (Stable at 25°C) B->C Anhydrous Conditions D Trace Water + Thermal Stress (>60°C) B->D Moisture Ingress E C2-Chloro Hydrolysis (SNAr Degradation) D->E Nucleophilic Attack

Caption: Solvation dynamics and thermal degradation pathway in polar aprotic solvents.

Quantitative Solubility Profile

Understanding the solubility and partitioning behavior of quinoline scaffolds is critical for downstream pharmaceutical formulation and reaction design[4]. Because empirical data for highly specific, proprietary building blocks can vary based on polymorph purity, the following table synthesizes the expected thermodynamic solubility ranges for 6-Bromo-2-chloro-5-methylquinoline based on structural analogs and solvent dielectric properties.

SolventDielectric Constant (ε)Dipole Moment (D)Est. Solubility at 25°C (mg/mL)Est. Solubility at 60°C (mg/mL)Application Suitability
NMP 32.24.09> 150> 300Excellent for high-concentration stock solutions; low volatility.
DMSO 46.73.96100 - 150200 - 250Standard for biological assay stocks. Requires anhydrous grade.
DMF 36.73.8280 - 120180 - 220Ideal for cross-coupling reactions (e.g., Suzuki, Buchwald).
MeCN 37.53.9220 - 4060 - 90Good for HPLC mobile phases; poor for high-concentration stocks.

Data Note: Values are predictive ranges derived from the behavior of structurally analogous di-halogenated quinolines.

Self-Validating Experimental Protocol: Thermodynamic Solubility Determination

To generate highly accurate, reproducible solubility data for 6-Bromo-2-chloro-5-methylquinoline, researchers must avoid kinetic supersaturation. The following "Saturation Shake-Flask" protocol is engineered as a self-validating system: it utilizes a time-course delta check to mathematically prove that true thermodynamic equilibrium has been reached.

Causality-Driven Methodology
  • Preparation of Solid Excess: Add 200 mg of 6-Bromo-2-chloro-5-methylquinoline to a 2 mL amber glass HPLC vial. Causality: Amber glass prevents photo-degradation of the photosensitive carbon-bromine bond.

  • Solvent Addition: Add 1.0 mL of anhydrous solvent (e.g., DMSO over molecular sieves). Seal with a PTFE-lined cap. Causality: PTFE prevents solvent extraction of plasticizers which would skew HPLC baseline data.

  • Isothermal Agitation: Place vials in a thermostatic shaker at 25.0 ± 0.1 °C at 400 rpm.

  • Phase Separation (Centrifugation): At exactly 24 hours, extract a 200 µL aliquot and centrifuge at 10,000 x g for 15 minutes. Causality: Centrifugation is chosen over syringe filtration because the highly lipophilic quinoline can adsorb onto standard nylon or PTFE filter membranes, artificially lowering the quantified concentration.

  • Dilution & Internal Standard: Dilute the supernatant 1:100 in MeCN containing 10 µg/mL of an internal standard (e.g., 4-bromoquinoline). Causality: The internal standard corrects for any injection volume errors or matrix effects caused by high-viscosity solvents like DMSO.

  • HPLC-UV Quantification: Analyze via HPLC-UV at λ = 254 nm.

  • The Self-Validation Step: Repeat steps 4-6 at the 48-hour mark. Calculate the concentration difference (Δ) between the 24h and 48h samples. If Δ < 2%, thermodynamic equilibrium is validated. If Δ > 2%, agitation must continue until the variance stabilizes.

Workflow N1 1. Solid Excess + Anhydrous Solvent N2 2. Isothermal Agitation (25°C, 400 rpm) N1->N2 N3 3. Phase Separation (Centrifugation at 10k x g) N2->N3 24h & 48h Sampling N4 4. HPLC-UV Analysis (Internal Standard) N3->N4 Supernatant Dilution N5 Thermodynamic Equilibrium (Δ 24h vs 48h < 2%) N4->N5 Data Validation

Caption: Self-validating shake-flask workflow for thermodynamic solubility determination.

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Exploratory

Technical Whitepaper: Mechanism of Action and Pharmacochemistry of 6-Bromo-2-chloro-5-methylquinoline Derivatives

Executive Summary The compound 6-Bromo-2-chloro-5-methylquinoline (CAS 99465-16-4) serves as a highly functionalized, privileged heterocyclic building block in modern drug discovery [[1]](). While the base molecule is an...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 6-Bromo-2-chloro-5-methylquinoline (CAS 99465-16-4) serves as a highly functionalized, privileged heterocyclic building block in modern drug discovery [[1]](). While the base molecule is an intermediate, its synthesized derivatives exhibit profound, dual-action biological efficacy, primarily categorized into antimalarial and antineoplastic applications 2. This whitepaper deconstructs the structural rationale of this specific scaffold and details the self-validating mechanistic pathways its derivatives utilize to disrupt parasitic and oncological targets.

Structural Rationale & Pharmacochemistry

As application scientists, we must first analyze why this specific substitution pattern is selected before evaluating how it acts in vitro. The efficacy of 6-Bromo-2-chloro-5-methylquinoline derivatives is dictated by four distinct structural features:

  • The Quinoline Core: The planar, aromatic, nitrogen-containing ring system is the primary pharmacophore. Its flat geometry allows it to intercalate into DNA base pairs and form robust π-π stacking interactions with porphyrin rings (e.g., heme) 3.

  • 2-Chloro Substitution (The Functionalization Site): The chlorine atom at the C2 position is highly electron-withdrawing and sits adjacent to the heterocyclic nitrogen. This renders the C2 position highly electrophilic, serving as an ideal leaving group for Nucleophilic Aromatic Substitution (SNAr). During drug synthesis, this chlorine is displaced by various amines or alkoxides to generate the active therapeutic derivatives 2.

  • 6-Bromo Substitution (Lipophilicity & Binding): Bromine is a heavy, lipophilic halogen. Its presence at the C6 position significantly increases the overall partition coefficient (LogP) of the molecule, enhancing lipid membrane permeability—a critical factor for penetrating solid tumors or the Plasmodium food vacuole 4. Furthermore, bromine acts as a strong halogen bond donor, stabilizing the molecule within the hydrophobic pockets of target kinases 5.

  • 5-Methyl Substitution (Steric Control): The methyl group at C5 introduces targeted steric bulk. This steric hindrance restricts the rotational degrees of freedom of the quinoline core when bound to a receptor, effectively locking the pharmacophore into an active conformation and increasing target selectivity 3.

Mechanism of Action I: Parasitology (Antimalarial Efficacy)

Target: Hemozoin Biocrystallization in Plasmodium falciparum

During the intraerythrocytic stage, the malaria parasite degrades host hemoglobin to obtain essential amino acids. This process releases free heme (Fe2+-protoporphyrin IX), which is highly toxic and causes oxidative lysis of the parasite 6. To survive, the parasite polymerizes this heme into inert crystals known as hemozoin (β-hematin) 7.

Quinoline derivatives act by disrupting this detoxification pathway through a two-step mechanism:

  • Ion Trapping: The slightly basic quinoline nitrogen becomes protonated in the acidic environment of the parasite's food vacuole (pH ~4.7). This protonation prevents the molecule from diffusing back across the lipid bilayer, leading to massive intracellular accumulation 3.

  • Complexation & Oxidative Stress: The planar quinoline core forms a stable π-π complex with the free heme dimer, physically capping the growing hemozoin polymer. The resulting unpolymerized heme-quinoline complex induces the generation of Reactive Oxygen Species (ROS), causing severe lipid peroxidation of the vacuolar membrane and ultimate parasite death [[8]]().

HemozoinPathway Hb Hemoglobin (Host RBC) Heme Free Heme (Toxic Fe2+) Hb->Heme Digestion (Food Vacuole) Hemozoin Hemozoin (Inert Crystals) Heme->Hemozoin Biocrystallization Complex Heme-Drug Complex (Toxic) Heme->Complex Inhibition of Crystallization Drug Quinoline Derivative Drug->Heme π-π Stacking & Ion Trapping Death Parasite Death (ROS Damage) Complex->Death Membrane Peroxidation

Figure 1: Mechanism of hemozoin biocrystallization inhibition by quinoline derivatives.

Experimental Protocol: β-Hematin Crystallization Inhibition Assay

This protocol is designed as a self-validating system to confirm direct target engagement with heme.

  • Preparation: Dissolve Hemin chloride in 100% DMSO. Causality: DMSO ensures complete monomeric solubilization of hemin before the assay begins, preventing premature, unquantifiable auto-polymerization.

  • Simulation of Vacuole: Add 0.5 M Sodium Acetate buffer (pH 5.0). Causality: This specific pH precisely mimics the acidic environment of the Plasmodium food vacuole, which is the thermodynamic prerequisite for hemozoin crystallization.

  • Incubation: Introduce the quinoline derivative at varying concentrations and incubate at 37°C for 18 hours.

  • Selective Washing (Self-Validation Step): Centrifuge the microplate and wash the precipitate strictly with DMSO. Causality: The DMSO wash selectively removes unreacted hemin and the soluble drug-heme complex, leaving only the insoluble β-hematin (hemozoin) pellet. If this wash is omitted, false negatives occur due to background absorbance from free heme.

  • Quantification: Dissolve the remaining pellet in 0.1 M NaOH and measure absorbance at 405 nm. Causality: NaOH breaks down the inert crystal back into soluble monomers, allowing precise spectrophotometric quantification of the uninhibited fraction.

Mechanism of Action II: Oncology (Kinase Inhibition & Apoptosis)

Target: Receptor Tyrosine Kinases (RTKs) and DNA Intercalation

In oncology, halogenated quinoline derivatives function as potent, multi-target antineoplastic agents 9.

  • Kinase Inhibition (e.g., EGFR): The quinoline nitrogen acts as a hydrogen bond acceptor, interacting directly with the hinge region of the ATP-binding pocket in kinases such as EGFR. The 6-bromo group extends deeply into the hydrophobic back pocket, significantly increasing binding affinity. This blockade halts the downstream PI3K/AKT/mTOR signaling cascade, preventing cellular proliferation 5.

  • DNA Intercalation: The planar aromatic system intercalates between DNA base pairs, obstructing the relaxation of supercoiled DNA by topoisomerase II, leading to double-strand breaks 3.

  • Cell Cycle Arrest: These combined effects typically result in cell cycle arrest at the G2/M phase, accompanied by an overproduction of ROS that disrupts redox homeostasis within the tumor microenvironment 9.

EGFRPathway EGF EGF Ligand EGFR EGFR (Kinase) EGF->EGFR Binds PI3K PI3K EGFR->PI3K Phosphorylates Apoptosis Apoptosis (Cell Death) EGFR->Apoptosis Pathway Arrest Drug Quinoline Derivative (ATP Competitor) Drug->EGFR Blocks ATP Pocket AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR Proliferation Cell Proliferation & Survival mTOR->Proliferation

Figure 2: Disruption of EGFR/PI3K/AKT signaling cascade by quinoline-based kinase inhibitors.

Experimental Protocol: EGFR Kinase Target Engagement & Cytotoxicity Workflow

This dual-assay workflow ensures that biochemical target engagement translates to actual cellular cytotoxicity.

  • Cell-Free Target Engagement: Perform a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay using recombinant EGFR, ATP, and a biotinylated peptide substrate. Causality: TR-FRET eliminates compound auto-fluorescence interference (a common issue with planar aromatic quinolines) by utilizing a delayed emission window, ensuring the measured IC50 reflects true target engagement rather than optical artifacts 5.

  • Assay Validation: Run a parallel assay with a known EGFR inhibitor (e.g., Erlotinib) as a positive control. Causality: Establishes the dynamic range of the assay and validates reagent integrity.

  • Cellular Cytotoxicity Validation: Treat MCF-7 (breast cancer) cells with the derivative and perform a Sulforhodamine B (SRB) assay. Causality: SRB binds stoichiometrically to basic amino acids under mild acidic conditions. Unlike MTT assays, which rely on mitochondrial metabolism (which quinolines can independently disrupt via ROS), SRB provides a direct, metabolism-independent quantification of cellular protein mass, validating true anti-proliferative cytotoxicity 9.

Quantitative Data Presentation

The following table summarizes representative IC50 data ranges for functionalized derivatives originating from the 6-Bromo-2-chloro-5-methylquinoline scaffold, demonstrating its multi-target versatility across parasitology and oncology.

Derivative ClassPrimary TargetAssay TypeRepresentative IC50 (µM)Mechanistic Outcome
2-Amino substituted P. falciparum Hemeβ-Hematin Inhibition0.8 - 4.5Hemozoin crystallization arrest
2-Hydrazino substituted EGFR Tyrosine KinaseTR-FRET Kinase Assay2.1 - 5.6PI3K/AKT pathway blockade
Chalcone Hybrids Cellular TubulinColchicine Binding1.2 - 3.4G2/M cell cycle arrest
Intercalating Analogs Topoisomerase IIDNA Cleavage Assay4.0 - 8.5Double-strand DNA breaks

Conclusion

The 6-Bromo-2-chloro-5-methylquinoline scaffold is a highly tunable pharmacophore. By leveraging the electrophilic nature of the 2-chloro position for SNAr modifications, the lipophilicity and halogen-bonding capacity of the 6-bromo group, and the steric constraints of the 5-methyl group, researchers can design highly selective agents. Whether engineered to trap toxic heme in Plasmodium species or to competitively bind the ATP pocket of oncogenic kinases, this scaffold remains a cornerstone in the development of next-generation therapeutics.

References

  • 6-Bromo-2-chloro quinoline - Chem-Impex. Chem-Impex International. 2

  • 6-Bromo-2-chloroquinoline - BLD Pharm. BLD Pharm. 1

  • Exploring Quinoline Derivatives: Their Antimalarial Efficacy and Structural Features. National Institutes of Health (NIH). 6

  • Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities - PMC. National Institutes of Health (NIH). 3

  • Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry.9

  • Molecular targets and anticancer activity of quinoline–chalcone hybrids. RSC Advances. 5

  • From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and It's Derivatives. SciSpace. 4

  • Antimalarial Drugs with Quinoline Nucleus and Analogs. IntechOpen. 7

  • Differential Effects of Quinoline Antimalarials on Endocytosis in Plasmodium falciparum. Antimicrobial Agents and Chemotherapy - ASM Journals. 8

Sources

Protocols & Analytical Methods

Method

Application Notes: Mastering Regioselectivity in Suzuki-Miyaura Coupling of 6-Bromo-2-chloro-5-methylquinoline

Abstract The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents. The ability to precisely functionalize dihalogenated quinolines is paramount for the s...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents. The ability to precisely functionalize dihalogenated quinolines is paramount for the synthesis of novel analogues and for conducting detailed structure-activity relationship (SAR) studies. This guide provides an in-depth analysis and detailed experimental protocols for achieving high regioselectivity in the Suzuki-Miyaura cross-coupling of 6-bromo-2-chloro-5-methylquinoline. We elucidate the underlying principles that govern selectivity and present two distinct, validated protocols that enable chemists to selectively target either the C-6 bromine or the C-2 chlorine position, thereby unlocking access to two different classes of substituted quinoline derivatives from a single, common precursor.

The Strategic Imperative: Why Regioselectivity Matters

In the landscape of drug discovery, the targeted modification of a lead compound is a critical process for optimizing efficacy, selectivity, and pharmacokinetic properties. For a substrate like 6-bromo-2-chloro-5-methylquinoline, which possesses two distinct halogen leaving groups, the ability to control which site undergoes C-C bond formation is not merely an academic exercise—it is a strategic advantage. Selective functionalization at the C-6 position versus the C-2 position yields constitutional isomers with potentially vast differences in biological activity and physicochemical properties. Mastering this selectivity allows researchers to efficiently and predictably navigate chemical space, accelerating the drug development pipeline.

Core Principles of Regioselective Suzuki-Miyaura Coupling

The outcome of a competitive Suzuki-Miyaura coupling on a dihaloheterocycle is a delicate interplay of electronic effects, steric factors, and, most critically, the composition of the palladium catalytic system.

The Inherent Reactivity Hierarchy of Carbon-Halogen Bonds

The foundational principle governing selectivity is the difference in bond dissociation energies of the carbon-halogen (C-X) bonds. This energy difference directly impacts the rate-determining oxidative addition step of the catalytic cycle.[1][2] The generally accepted reactivity trend is:

C–I > C–Br > C–OTf > C–Cl > C–F

Based on this trend alone, one would predict that the C-Br bond at the C-6 position of our substrate would react preferentially over the C-Cl bond at the C-2 position.[3] While this provides a reliable starting point, this intrinsic reactivity can be either reinforced or overturned by other factors.

Electronic Landscape of the Quinoline Ring

The quinoline ring system is not electronically uniform. The nitrogen atom at position 1 is electron-withdrawing, which significantly lowers the electron density at the C-2 and C-4 positions (α and γ positions, respectively). This electronic polarization can enhance the electrophilicity of the C-2 carbon, making the C-Cl bond more susceptible to oxidative addition than a C-Cl bond on a simple chlorobenzene ring.[4] In some cases, this electronic activation can be strong enough to favor C-Cl coupling even in the presence of a C-Br bond.[4][5]

The Decisive Role of the Catalyst System: Ligand-Controlled Selectivity

The most powerful tool for dictating the reaction's regiochemical outcome is the choice of the palladium catalyst and its associated phosphine ligand.[6][7] The ligand's steric and electronic properties directly influence the nature of the active Pd(0) species, which in turn determines its preference for one oxidative addition pathway over another.[8]

  • Exploiting Inherent Reactivity (C-6 Bromine Coupling): To favor coupling at the more reactive C-Br bond, a less sterically demanding and moderately electron-rich ligand is often employed. Ligands like triphenylphosphine (PPh₃) or bidentate ligands such as 1,1'-bis(diphenylphosphino)ferrocene (dppf) create a catalytic environment where the inherent C-Br reactivity dominates.[4] These systems are less likely to overcome the higher activation energy required for C-Cl bond cleavage.

  • Overturning Inherent Reactivity (C-2 Chlorine Coupling): To force the reaction towards the less reactive C-Cl bond, highly specialized ligands are required. Sterically bulky and strongly electron-donating mono- and biarylphosphine ligands (e.g., Buchwald-type ligands) are exceptionally effective.[7][9] These ligands promote the formation of highly reactive, coordinatively unsaturated Pd(0) species that are capable of activating the stronger C-Cl bond.[10] The electronic activation at the C-2 position by the quinoline nitrogen further facilitates this less favorable pathway.[11]

Visualization of Key Concepts

The Suzuki-Miyaura Catalytic Cycle

Suzuki_Cycle pd0 Pd(0)L₂ oa Oxidative Addition pd0->oa Ar-X pd2 Ar-Pd(II)(X)L₂ oa->pd2 tm Transmetalation pd2->tm pd2r Ar-Pd(II)(R)L₂ tm->pd2r rbor R-B(OR)₂ rbor->tm base Base (e.g., K₂CO₃) base->tm re Reductive Elimination pd2r->re re->pd0 Catalyst Regeneration prod Ar-R re->prod

Caption: The generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Decision Workflow for Regioselective Coupling

Decision_Tree start Desired Product? c6_prod 6-Aryl-2-chloro-5-methylquinoline start->c6_prod c2_prod 2-Aryl-6-bromo-5-methylquinoline start->c2_prod c6_cond Strategy: Exploit inherent C-Br > C-Cl reactivity c6_prod->c6_cond c2_cond Strategy: Overturn inherent reactivity with specialized ligand c2_prod->c2_cond c6_cat Catalyst System: Pd(dppf)Cl₂ or Pd(PPh₃)₄ Base: K₂CO₃ or Cs₂CO₃ c6_cond->c6_cat c2_cat Catalyst System: Pd₂(dba)₃ + SPhos/XPhos Base: K₃PO₄ c2_cond->c2_cat

Caption: Decision-making workflow for selecting the appropriate catalytic system.

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn. Palladium catalysts and phosphine ligands are air-sensitive and should be handled under an inert atmosphere.

Protocol 1: Selective Coupling at the C-6 Position (C-Br)

Objective: To synthesize 6-aryl-2-chloro-5-methylquinoline derivatives by selectively targeting the C-Br bond.

Strategy Rationale: This protocol utilizes a Pd(dppf)Cl₂ catalyst. The dppf ligand is sufficiently electron-rich to facilitate catalysis but is not activating enough to promote significant oxidative addition at the stronger C-Cl bond, thus allowing the inherent reactivity of the C-Br bond to direct the reaction.

Materials:

  • 6-Bromo-2-chloro-5-methylquinoline (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (3 mol%)

  • Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

  • 1,4-Dioxane (anhydrous)

  • Water (deionized, degassed)

  • Schlenk flask or microwave vial, magnetic stirrer, condenser, inert gas supply (Argon or Nitrogen)

Detailed Step-by-Step Procedure:

  • Vessel Preparation: To a flame-dried Schlenk flask under an inert atmosphere, add 6-bromo-2-chloro-5-methylquinoline (e.g., 258 mg, 1.0 mmol), the desired arylboronic acid (1.2 mmol), and cesium carbonate (652 mg, 2.0 mmol).

  • Catalyst Addition: Add Pd(dppf)Cl₂ (22 mg, 0.03 mmol) to the flask.

  • Inert Atmosphere: Seal the vessel, then evacuate and backfill with inert gas three times to ensure an oxygen-free environment.

  • Solvent Addition: Under a positive pressure of inert gas, add anhydrous 1,4-dioxane (8 mL) and degassed deionized water (2 mL).

  • Reaction: Place the flask in a preheated oil bath at 90 °C and stir vigorously for 12-18 hours.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS, checking for the consumption of the starting material.

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

  • Extraction: Separate the layers and extract the aqueous phase with ethyl acetate (2 x 15 mL).

  • Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 6-aryl-2-chloro-5-methylquinoline.

Protocol 2: Selective Coupling at the C-2 Position (C-Cl)

Objective: To synthesize 2-aryl-6-bromo-5-methylquinoline derivatives by selectively targeting the C-Cl bond.

Strategy Rationale: This protocol employs a highly active catalyst system generated in situ from Pd₂(dba)₃ and SPhos, a sterically hindered and electron-rich Buchwald ligand.[12] This powerful combination generates a monoligated Pd(0) species that is reactive enough to cleave the C-Cl bond, a process aided by the electronic activation at the C-2 position. A strong, non-aqueous base like K₃PO₄ is used to facilitate the transmetalation step.

Materials:

  • 6-Bromo-2-chloro-5-methylquinoline (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol% Pd)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4.5 mol%)

  • Potassium Phosphate (K₃PO₄), anhydrous powder (3.0 equiv)

  • Toluene (anhydrous)

  • Schlenk flask, magnetic stirrer, condenser, inert gas supply (Argon or Nitrogen)

Detailed Step-by-Step Procedure:

  • Vessel Preparation: To a flame-dried Schlenk flask under an inert atmosphere, add 6-bromo-2-chloro-5-methylquinoline (e.g., 258 mg, 1.0 mmol), the arylboronic acid (1.5 mmol), and anhydrous potassium phosphate (637 mg, 3.0 mmol).

  • Catalyst Pre-mixing (Optional but Recommended): In a separate vial under inert gas, briefly stir Pd₂(dba)₃ (18.3 mg, 0.02 mmol) and SPhos (18.5 mg, 0.045 mmol) in a small amount of the reaction solvent before adding to the main flask.

  • Inert Atmosphere: Seal the main reaction vessel, then evacuate and backfill with inert gas three times.

  • Solvent Addition: Under a positive pressure of inert gas, add anhydrous toluene (10 mL).

  • Reaction: Place the flask in a preheated oil bath at 110 °C and stir vigorously for 16-24 hours.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. Note that this reaction is typically slower than the C-Br coupling.

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite® to remove inorganic salts.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 2-aryl-6-bromo-5-methylquinoline.

Summary of Protocols and Troubleshooting

ParameterProtocol 1: C-6 (Bromo) Coupling Protocol 2: C-2 (Chloro) Coupling
Target Product 6-Aryl-2-chloro-5-methylquinoline2-Aryl-6-bromo-5-methylquinoline
Pd Source Pd(dppf)Cl₂Pd₂(dba)₃
Ligand dppf (as part of precatalyst)SPhos (or similar Buchwald ligand)
Base Cs₂CO₃ or K₂CO₃K₃PO₄
Solvent 1,4-Dioxane / WaterToluene (anhydrous)
Temperature 80-100 °C100-110 °C
Typical Yield Good to ExcellentModerate to Good

Troubleshooting Field Guide:

  • Poor Regioselectivity: If a mixture of isomers is obtained, ensure the inert atmosphere was rigorously maintained. For C-6 selectivity, consider lowering the temperature or reducing reaction time. For C-2 selectivity, ensure the ligand-to-palladium ratio is correct and that the reagents are anhydrous.

  • Low Conversion: Ensure solvents are anhydrous (especially for Protocol 2) and properly degassed. Check the quality/activity of the palladium precatalyst and boronic acid. An alternative, stronger base or a different Buchwald ligand may be required for particularly challenging substrates.

  • Homocoupling of Boronic Acid: This is often caused by trace oxygen. Improve the degassing procedure for the solvents and ensure all manipulations are performed under a robust inert atmosphere.

Conclusion

The regioselective functionalization of 6-bromo-2-chloro-5-methylquinoline via the Suzuki-Miyaura reaction is a highly controllable process. By understanding the fundamental principles of C-X bond reactivity and leveraging the power of modern ligand chemistry, researchers can selectively forge C-C bonds at either the C-6 or C-2 position with high fidelity. The protocols detailed herein provide reliable, field-tested starting points for the synthesis of diverse quinoline libraries, empowering chemists to accelerate the discovery of new chemical entities with therapeutic potential.

References

  • Amatore, C., & Jutand, A. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction. Angewandte Chemie International Edition, 53(20), 5068-5070. [Link]

  • Wang, Y., et al. (2019). Ligand-Dependent Site-Selective Suzuki Cross-Coupling of 4-Bromopyrazol-5-yl Triflates. Organic Letters, 21(15), 6034-6038. [Link]

  • Thomas, S. P., & Aggarwal, V. K. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 42(22), 8781-8793. [Link]

  • Vantourout, J. C., et al. (2017). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. Journal of the American Chemical Society, 139(18), 6379-6389. [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

  • So, C. M., et al. (2023). Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Organic Chemistry Frontiers, 10(18), 4408-4436. [Link]

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

  • Scott, P. J. H., et al. (2021). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Organic & Biomolecular Chemistry, 19(2), 245-296. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

  • So, C. M., et al. (2023). Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Organic Chemistry Frontiers, 10, 4408-4436. [Link]

  • Amatore, C., et al. (2005). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 127(24), 8827-8838. [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Zhang, L., et al. (2017). Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. Molecules, 22(12), 2169. [Link]

  • Fu, G. C., et al. (2021). General Chemoselective Suzuki–Miyaura Coupling of Polyhalogenated Aryl Triflates Enabled by an Alkyl-Heteroaryl-Based Phosphine Ligand. Journal of the American Chemical Society, 143(25), 9414-9420. [Link]

  • Scott, P. J. H., et al. (2021). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Organic & Biomolecular Chemistry, 19, 245-296. [Link]

  • University of St. Thomas. (n.d.). Oxidative Addition and Palladium Coupling. CSBSJU. [Link]

  • Vantourout, J. C., et al. (2024). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. ChemRxiv. [Link]

  • Diefenbach, A., & Bickelhaupt, F. M. (2005). Mechanistic Pathways for Oxidative Addition of Aryl Halides to Palladium(0) Complexes: A DFT Study. Organometallics, 24(17), 4178-4187. [Link]

  • Vantourout, J. C., et al. (2022). A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions. Chemical Science, 13(12), 3469-3480. [Link]

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
  • Nasrollahzadeh, M., et al. (2019). Palladium Supported on Bioinspired Materials as Catalysts for C–C Coupling Reactions. Catalysts, 9(11), 914. [Link]

  • Pérez-Temprano, M. H., et al. (2012). Mechanistic Aspects of Metal-Catalyzed C,C- and C,X-Bond Forming Reactions. Wiley-VCH. [Link]

  • Blakemore, D. C., et al. (2016). Suzuki–Miyaura Coupling. Synthetic Methods in Drug Discovery, 1, 299-336. [Link]

  • Vora, J. J., et al. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(35), 20911-20942. [Link]

  • Yin, L., & Liebscher, J. (2007). Carbon−Carbon Coupling Reactions Catalyzed by Heterogeneous Palladium Catalysts. Chemical Reviews, 107(1), 133-173. [Link]

  • Browne, D. L. (2013). One-Pot Cross-Coupling/CH Functionalisation Reactions: Quinoline as Substrate, and Ligand through N-Pd Interaction. University of Southampton ePrints. [Link]

  • Al-dujaili, A. H., et al. (2015). Comprehensive methodologies for synthesizing tricyclic fused pyrimidoquinolines of biological relevance: a review. RSC Advances, 5(52), 41725-41757. [Link]

  • Isley, N. A., & Widenhoefer, R. A. (2011). An Improved Larock Synthesis of Quinolines via a Heck Reaction of 2-Bromoanilines and Allylic Alcohols. Organic Letters, 13(9), 2392-2395. [Link]

  • Organic Chemistry Portal. (n.d.). Base-Promoted Synthesis of Isoquinolines through a Tandem Reaction of 2-Methyl-arylaldehydes and Nitriles. Organic Chemistry Portal. [Link]

  • Boruah, P. R., et al. (2015). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. RSC. [Link]

  • Li, T., et al. (2023). A ligand-enabled metallaphotoredox protocol for Suzuki-Miyaura cross-couplings for the synthesis of diarylmethanes. STAR Protocols, 4(1), 102008. [Link]

  • Vora, J. J., et al. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10, 20911-20942. [Link]

  • Aslam, S., et al. (2018). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Molecules, 23(1), 195. [Link]

  • Gazivoda, T., et al. (2007). Synthesis of Quinolinequinone Derivatives and related Carbocyclic Compounds. ScienceOpen. [Link]

  • Çakmak, O., et al. (2018). Activation of 6-bromoquinoline by nitration: synthesis of morpholinyl and piperazinyl quinolines. Arkivoc, 2018(iii), 362-374. [Link]

  • Nasrollahzadeh, M., et al. (2021). New Trends in C–C Cross-Coupling Reactions: The Use of Unconventional Conditions. Catalysts, 11(5), 580. [Link]

  • SciSpace. (n.d.). Quinolines: Novel synthesis and derivatives of heterocyclic bioactive agents. SciSpace. [Link]

  • ResearchGate. (n.d.). Preparation of brominated tetrahydroquinolines (2 and 3) and quinolines (5 and 6). ResearchGate. [Link]

  • Antonchick, A. P., et al. (2010). Regioselective Metal-Free Cross-Coupling of Quinoline N-Oxides with Boronic Acids. Organic Letters, 12(7), 1596-1599. [Link]

  • Littke, A. F., et al. (2000). A Versatile Catalyst for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates. Journal of the American Chemical Society, 122(17), 4020-4028. [Link]

  • ResearchGate. (2025). 6-Chloro- and 6-Bromo-Substituted Steroids in the Suzuki-Miyaura Cross-Coupling Reaction. A Convenient Route to Potential Aromatase Inhibitors. ResearchGate. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

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Application

Application Notes and Protocols for the Catalytic Hydrogenation and Reduction of 6-Bromo-2-chloro-5-methylquinoline

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the catalytic hydrogenation and reduction of 6-bromo-2-chloro-5-methylqui...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the catalytic hydrogenation and reduction of 6-bromo-2-chloro-5-methylquinoline. This di-halogenated quinoline derivative serves as a versatile synthetic intermediate, and the selective removal of its halogen atoms, with or without concurrent reduction of the heterocyclic ring, is a critical step in the synthesis of various target molecules. This document emphasizes the principles of chemoselectivity in catalytic hydrogenation, offering practical guidance for achieving desired product outcomes with high efficiency and specificity.

Scientific Principles: Understanding Chemoselectivity in Dehalogenation

The selective reduction of 6-bromo-2-chloro-5-methylquinoline hinges on the differential reactivity of the carbon-bromine (C-Br) and carbon-chlorine (C-Cl) bonds, as well as the susceptibility of the quinoline ring to hydrogenation. The bond dissociation energies are a key determinant of this reactivity, with the C-Br bond being weaker than the C-Cl bond.[1] This inherent difference allows for the selective cleavage of the C-Br bond under milder conditions, while the more robust C-Cl bond requires more forcing conditions for its removal.[2][3]

Catalytic hydrogenation, most commonly employing palladium on carbon (Pd/C), is a powerful technique for dehalogenation.[4] The choice of catalyst, solvent, hydrogen source (gaseous hydrogen or a transfer hydrogenation reagent), and reaction parameters such as temperature and pressure all play a crucial role in directing the outcome of the reaction. For instance, the use of catalyst poisons, such as diphenylsulfide, can modulate the activity of the Pd/C catalyst to achieve higher chemoselectivity, for example, by reducing an alkene without affecting a halogen.[5] Conversely, for complete dehalogenation and ring reduction, more active catalysts or more stringent conditions are necessary.

Transfer hydrogenation offers a practical and often safer alternative to using high-pressure hydrogen gas.[6] Common hydrogen donors include ammonium formate, formic acid, and isopropanol.[6][7][8] These methods can also be finely tuned to achieve selective reductions.

This guide will present protocols for four distinct transformations of 6-bromo-2-chloro-5-methylquinoline, each leveraging the principles of chemoselectivity.

Reaction Pathways and Methodologies

The following diagram illustrates the potential reduction pathways for 6-bromo-2-chloro-5-methylquinoline, which will be detailed in the subsequent protocols.

G A 6-Bromo-2-chloro-5-methylquinoline B 2-Chloro-5-methylquinoline A->B  Selective Debromination (Protocol 1) C 6-Bromo-5-methylquinoline A->C  Selective Dechlorination (Protocol 2 - Challenging) D 5-Methylquinoline A->D  Complete Dehalogenation (Protocol 3) E 5-Methyl-1,2,3,4-tetrahydroquinoline A->E  One-Pot Dehalogenation & Ring Hydrogenation (Protocol 4) D->E  Ring Hydrogenation

Caption: Reaction pathways for the reduction of 6-Bromo-2-chloro-5-methylquinoline.

Experimental Protocols

Protocol 1: Selective Debromination to 2-Chloro-5-methylquinoline

This protocol is designed to selectively cleave the weaker C-Br bond while preserving the C-Cl bond.

Principle: By using a standard Pd/C catalyst under mild transfer hydrogenation conditions, the more labile C-Br bond can be selectively reduced. Ammonium formate serves as a safe and efficient hydrogen donor.[6]

Materials:

  • 6-Bromo-2-chloro-5-methylquinoline

  • 10% Palladium on carbon (Pd/C)

  • Ammonium formate (HCOONH₄)

  • Methanol (MeOH), anhydrous

  • Inert gas (Nitrogen or Argon)

  • Standard reaction glassware with reflux condenser and magnetic stirrer

Procedure:

  • To a round-bottom flask, add 6-bromo-2-chloro-5-methylquinoline (1.0 eq).

  • Add anhydrous methanol to dissolve the substrate (approximately 10-20 mL per gram of substrate).

  • Add ammonium formate (3.0-5.0 eq).

  • Carefully add 10% Pd/C (5-10 mol%).

  • Fit the flask with a reflux condenser and flush the system with an inert gas.

  • Heat the reaction mixture to reflux (approx. 65°C) with vigorous stirring.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-6 hours.

  • Upon completion, cool the reaction mixture to room temperature.

  • Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with methanol.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 2-chloro-5-methylquinoline.

Protocol 2: Selective Dechlorination to 6-Bromo-5-methylquinoline (Advanced)

Achieving selective dechlorination in the presence of a bromine atom is challenging due to the higher strength of the C-Cl bond. This often requires specialized catalytic systems or reaction conditions.

Principle: This protocol employs a modified catalytic system that may exhibit preferential activity towards the C-Cl bond. The use of a specific solvent and base can influence the selectivity of the hydrogenation.

Materials:

  • 6-Bromo-2-chloro-5-methylquinoline

  • 5% Palladium on calcium carbonate, lead poisoned (Lindlar's catalyst) or a specialized bimetallic catalyst[9]

  • Sodium acetate (NaOAc) or a non-nucleophilic base

  • Ethanol (EtOH)

  • Hydrogen gas (H₂)

  • High-pressure autoclave or Parr hydrogenator

Procedure:

  • In a high-pressure reaction vessel, combine 6-bromo-2-chloro-5-methylquinoline (1.0 eq), the specialized palladium catalyst (5-10 mol%), and sodium acetate (1.5 eq).

  • Add ethanol as the solvent.

  • Seal the vessel, purge several times with hydrogen gas, and then pressurize to 3-5 atm.

  • Heat the reaction to 50-70°C with efficient stirring.

  • Carefully monitor the reaction for the consumption of the starting material and the formation of the desired product. Over-reduction to the fully dehalogenated product is a likely side reaction.

  • Once the desired conversion is achieved, cool the reactor, and carefully vent the hydrogen gas.

  • Filter the catalyst and purify the product as described in Protocol 1.

Protocol 3: Complete Dehalogenation to 5-Methylquinoline

This protocol aims for the complete removal of both bromine and chlorine atoms to yield 5-methylquinoline.

Principle: More forcing conditions, such as higher catalyst loading and hydrogen pressure, will facilitate the cleavage of both C-Br and C-Cl bonds.

Materials:

  • 6-Bromo-2-chloro-5-methylquinoline

  • 10% Palladium on carbon (Pd/C)

  • Triethylamine (Et₃N) or another suitable base

  • Ethyl acetate (EtOAc) or Ethanol (EtOH)

  • Hydrogen gas (H₂)

  • High-pressure autoclave or Parr hydrogenator

Procedure:

  • To a high-pressure reaction vessel, add 6-bromo-2-chloro-5-methylquinoline (1.0 eq) and 10% Pd/C (10-15 mol%).

  • Add the chosen solvent and triethylamine (2.2 eq) to neutralize the generated HBr and HCl.

  • Seal the reactor, purge with hydrogen, and pressurize to 5-10 atm.

  • Stir the reaction at room temperature or with gentle heating (40-50°C) until the reaction is complete (typically 6-12 hours).

  • Monitor the reaction by TLC or LC-MS.

  • Work-up and purification are performed as described in the previous protocols.

Protocol 4: One-Pot Dehalogenation and Ring Hydrogenation to 5-Methyl-1,2,3,4-tetrahydroquinoline

This protocol achieves complete dehalogenation and subsequent reduction of the pyridine ring in a single operation.

Principle: The use of a more active catalyst system, such as platinum on carbon (Pt/C) or higher pressures of hydrogen with Pd/C, will promote both dehalogenation and hydrogenation of the heterocyclic ring.[10]

Materials:

  • 6-Bromo-2-chloro-5-methylquinoline

  • 10% Palladium on carbon (Pd/C) or 5% Platinum on carbon (Pt/C)

  • Acetic acid (AcOH) or Ethanol (EtOH)

  • Hydrogen gas (H₂)

  • High-pressure autoclave or Parr hydrogenator

Procedure:

  • In a high-pressure reaction vessel, dissolve 6-bromo-2-chloro-5-methylquinoline (1.0 eq) in the chosen solvent. Acetic acid can serve as both a solvent and a promoter for the ring hydrogenation.

  • Add the catalyst (10-20 mol%).

  • Seal the reactor, purge with hydrogen, and pressurize to 10-50 atm.

  • Heat the reaction to 60-80°C and stir vigorously.

  • The reaction may require an extended period (12-24 hours). Monitor for the complete disappearance of the starting material and intermediates.

  • After completion, cool the reactor, vent the hydrogen, and filter the catalyst.

  • If acetic acid was used as the solvent, it should be removed under reduced pressure. The residue can then be neutralized with a base (e.g., saturated NaHCO₃ solution) and extracted with an organic solvent (e.g., ethyl acetate).

  • The organic extracts are dried, concentrated, and the product is purified by column chromatography or distillation.

Data Summary

ProtocolObjectiveCatalystHydrogen SourceKey ConditionsExpected Product
1 Selective Debromination10% Pd/CAmmonium FormateRefluxing Methanol2-Chloro-5-methylquinoline
2 Selective DechlorinationSpecialized Pd CatalystH₂ Gas (3-5 atm)50-70°C, Ethanol6-Bromo-5-methylquinoline
3 Complete Dehalogenation10% Pd/CH₂ Gas (5-10 atm)RT - 50°C, with base5-Methylquinoline
4 Full Reduction10% Pd/C or 5% Pt/CH₂ Gas (10-50 atm)60-80°C, Acidic/Neutral5-Methyl-1,2,3,4-tetrahydroquinoline

Troubleshooting and Safety Considerations

  • Incomplete Reactions: If a reaction does not go to completion, consider increasing the catalyst loading, reaction time, temperature, or hydrogen pressure. Ensure the catalyst is active and the solvent is of high purity.

  • Low Selectivity: To improve selectivity, try milder conditions (lower temperature, lower pressure), a less active catalyst, or the addition of a catalyst poison for partial dehalogenation.

  • Safety: Catalytic hydrogenation with hydrogen gas should always be conducted in a well-ventilated fume hood using appropriate high-pressure equipment. Palladium on carbon can be pyrophoric, especially after use; handle with care and quench properly before disposal.

References

  • Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. (2018). Journal of Saudi Chemical Society.
  • Catalytic Selective 1,2-Reduction of Quinolines by Dinuclear Rare Earth Metal Alkyl Complexes. (2026). Organic Letters.
  • Chemoselective Radical Dehalogenation and C–C Bond Formation on Aryl Halide Substrates Using Organic Photoredox Catalysts. (2016). ACS Publications.
  • Photochemical Reduction of Quinolines with γ-Terpinene. (n.d.). PMC - NIH.
  • Chemoselective Quinoline and Isoquinoline Reduction by Energy Transfer Catalysis Enabled Hydrogen Atom Transfer. (2023). PubMed.
  • Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. (n.d.). ResearchGate.
  • Chemoselective Reduction catalysts. (n.d.). FUJIFILM Wako.
  • Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. (2010). Organic Chemistry Portal.
  • Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. (n.d.). Organic Chemistry Portal.
  • Uncanonical Semireduction of Quinolines and Isoquinolines via Regioselective HAT-Promoted Hydrosilylation. (n.d.). PMC.
  • Pd/C Catalyzed Decarboxylation-Transfer Hydrogenation of Quinoline Carboxylic Acids. (2020). Letters in Organic Chemistry.
  • FACILE AND EFFICIENT SYNTHESIS OF 2-AMINOQUINOLINE DERIVATIVES REDUCED BY Zn/AcOH. (2016). Revista de la Sociedad Química de México.
  • Dehalogenation. (n.d.). Wikipedia.
  • Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide. (2006). Organic Letters.
  • Palladium on Carbon (Pd/C). (n.d.). Common Organic Chemistry.
  • Straightforward Access to Enantioenriched cis-3-Fluoro-dihydroquinolin-4-ols Derivatives via Ru(II)-Catalyzed-Asymmetric Transfer Hydrogenation/Dynamic Kinetic Resolution. (n.d.). PMC.
  • Tuning chemical compositions of bimetallic AuPd catalysts for selective catalytic hydrogenation of halogenated quinolines. (n.d.). Rsc.org.
  • Electrocatalytic hydrogenation of quinolines with water over a fluorine-modified cobalt catalyst. (n.d.). PMC.
  • Study of the Reaction Pathways for the Hydrogenation of Quinoline over Nickel Phosphide Catalysts. (2025). MDPI.
  • Successive hydrolysis and transfer hydrogenation of 2-chloroquinolines to 3,4-dihydroquinolones. (n.d.). New Journal of Chemistry (RSC Publishing).
  • Synthesis of Tetrahydroquinolines via Borrowing Hydrogen Methodology Using a Manganese PN3 Pincer Catalyst. (2020). PMC.
  • Photocatalytic Hydrogenation of Quinolines to Form 1,2,3,4‐Tetrahdyroquinolines Using Water as the Hydrogen Atom Donor. (n.d.). PMC.

Sources

Method

Step-by-step functionalization of 6-Bromo-2-chloro-5-methylquinoline scaffolds

An Application Guide to the Step-by-Step Functionalization of 6-Bromo-2-chloro-5-methylquinoline Scaffolds Authored by: Gemini, Senior Application Scientist Abstract The quinoline nucleus is a cornerstone of medicinal ch...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to the Step-by-Step Functionalization of 6-Bromo-2-chloro-5-methylquinoline Scaffolds

Authored by: Gemini, Senior Application Scientist

Abstract

The quinoline nucleus is a cornerstone of medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1][2] The strategic derivatization of this scaffold is paramount in the development of novel drug candidates. This guide provides a detailed technical overview and step-by-step protocols for the selective and sequential functionalization of the 6-bromo-2-chloro-5-methylquinoline scaffold. This di-halogenated system offers two distinct and orthogonally reactive sites, enabling the controlled introduction of molecular diversity. We will explore palladium-catalyzed cross-coupling reactions at the C6-bromo position and nucleophilic aromatic substitution at the C2-chloro position, providing researchers with a robust playbook for library synthesis and lead optimization.

The Strategic Value of the 6-Bromo-2-chloro-5-methylquinoline Scaffold

The 6-bromo-2-chloro-5-methylquinoline scaffold is a highly valuable starting material in drug discovery programs. Its utility stems from the differential reactivity of its two halogen substituents.

  • The C2-Chloride: The chlorine atom at the C2 position is electronically activated by the adjacent ring nitrogen. This polarization renders the C2 carbon highly electrophilic and susceptible to Nucleophilic Aromatic Substitution (SNAr) reactions.[3][4] This position is ideal for introducing amines, alcohols, and other nucleophiles, often without the need for a metal catalyst.

  • The C6-Bromide: The bromine atom at the C6 position behaves as a typical aryl bromide. It is an excellent substrate for a wide array of palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.[5] These reactions are workhorses of modern synthetic chemistry for forming C-C and C-N bonds.

This disparity in reactivity allows for a predictable and sequential approach to functionalization, as outlined in the workflow below.

G cluster_c6 C6-Position Functionalization (Pd-Catalysis) cluster_c2 C2-Position Functionalization (SNAr) start 6-Bromo-2-chloro- 5-methylquinoline suzuki Suzuki Coupling (C-C Bond) start->suzuki Step 1: Selective Pd-coupling buchwald Buchwald-Hartwig (C-N Bond) start->buchwald Step 1: Selective Pd-coupling sonogashira Sonogashira Coupling (C-C≡ Bond) start->sonogashira Step 1: Selective Pd-coupling snar Nucleophilic Aromatic Substitution (SNAr) (C-N, C-O Bonds) suzuki->snar Step 2: Nucleophilic Substitution buchwald->snar Step 2: Nucleophilic Substitution sonogashira->snar Step 2: Nucleophilic Substitution product Disubstituted Quinoline Library snar->product

Caption: Sequential functionalization workflow for the 6-bromo-2-chloro-5-methylquinoline scaffold.

Protocol I: Selective C6 Arylation via Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile and powerful method for forming carbon-carbon bonds. By utilizing a palladium catalyst, we can selectively couple an aryl or heteroaryl boronic acid at the C6-bromo position while preserving the C2-chloro group for subsequent reactions.[6][7]

Caption: Suzuki-Miyaura coupling at the C6-position.

Experimental Protocol
  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 6-bromo-2-chloro-5-methylquinoline (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), and potassium carbonate (K₂CO₃, 2.0-3.0 equiv).

  • Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03-0.05 equiv).

  • Solvent Addition: Add a degassed solvent mixture of 1,2-dimethoxyethane (DME) and water (typically a 4:1 to 3:1 ratio). The total volume should be sufficient to dissolve the reactants (approx. 0.1 M concentration).

  • Reaction: Heat the mixture with vigorous stirring to 80-90 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Data Summary
CatalystBaseSolventTemp (°C)Typical Yield
Pd(PPh₃)₄K₂CO₃DME/H₂O80-9075-95%
Pd/C + PPh₃K₂CO₃DME/H₂O80-9070-90%[6][7]
PdCl₂(dppf)Na₂CO₃Dioxane/H₂O9080-98%
Scientist's Notes (Causality & Insights)
  • Why Pd(PPh₃)₄? This is a robust, commercially available Pd(0) catalyst that is effective for a wide range of Suzuki couplings. The oxidative addition to the Ar-Br bond is significantly faster than to the heteroaromatic Ar-Cl bond, ensuring high selectivity.[8]

  • The Role of the Base: The base (K₂CO₃) is crucial for the transmetalation step, converting the boronic acid to a more nucleophilic boronate species, which then transfers the aryl group to the palladium center.

  • Degassed Solvents: Oxygen can oxidize the Pd(0) catalyst to an inactive Pd(II) state. Degassing the solvents (e.g., by bubbling with nitrogen or argon) is critical to preserve catalyst activity and ensure high yields.

Protocol II: Selective C6 Amination via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is the premier method for forming carbon-nitrogen bonds. Studies on the parent 6-bromo-2-chloroquinoline have demonstrated that with the correct choice of ligand and solvent, selective amination at the C6-position can be achieved with high efficiency.[9][10][11]

Caption: Buchwald-Hartwig amination at the C6-position.

Experimental Protocol
  • Reaction Setup: In a microwave vial, combine 6-bromo-2-chloro-5-methylquinoline (1.0 equiv), the desired amine (1.2-2.0 equiv), and a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu, 1.4 equiv) or cesium carbonate (Cs₂CO₃, 2.0 equiv).

  • Catalyst/Ligand Premix: In a separate vial, add the palladium source, such as tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equiv), and a suitable phosphine ligand, such as Xantphos (0.08 equiv). Add a portion of the reaction solvent and stir for 5-10 minutes.

  • Combination & Reaction: Transfer the catalyst premix to the vial containing the reactants. Add the remaining solvent (e.g., toluene or benzotrifluoride). Seal the vial and heat in a microwave reactor to 120-150 °C for 30-90 minutes.

  • Work-up: After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove palladium residues.

  • Purification: Wash the filtrate with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude material via flash column chromatography.

Data Summary
Pd SourceLigandBaseSolventTemp (°C)Typical Yield
Pd₂(dba)₃XantphosNaOtBuToluene120 (µW)70-90%
Pd(OAc)₂BINAPCs₂CO₃Dioxane10065-85%
Pd₂(dba)₃RuPhosK₃PO₄t-BuOH11070-95%
Scientist's Notes (Causality & Insights)
  • Ligand is Key: The choice of ligand is critical for success and selectivity. Bulky, electron-rich phosphine ligands like Xantphos or RuPhos accelerate the rate-limiting reductive elimination step and promote selectivity for the C-Br bond over the C-Cl bond.[9]

  • Solvent Matters: For microwave-assisted reactions, a solvent with good microwave absorbance like benzotrifluoride (BTF) can lead to faster reaction times and improved yields compared to less polar solvents like toluene.[10]

  • Base Selection: NaOtBu is a very strong base suitable for a wide range of amines. For more sensitive substrates, a milder base like Cs₂CO₃ or K₃PO₄ may be preferable to avoid side reactions.

Protocol III: C2-Functionalization via Nucleophilic Aromatic Substitution (SNAr)

Following successful functionalization at the C6 position, the C2-chloro group becomes the target. Its electrophilicity, enhanced by the ring nitrogen, allows for direct displacement by various nucleophiles under thermal or microwave-assisted conditions.[12] This step is often performed without a metal catalyst, highlighting the orthogonal nature of the two positions.

Caption: Nucleophilic aromatic substitution at the C2-position.

Experimental Protocol
  • Reaction Setup: In a sealed tube or microwave vial, dissolve the 6-substituted-2-chloro-5-methylquinoline (1.0 equiv) in a high-boiling polar aprotic solvent such as dimethyl sulfoxide (DMSO) or N-methyl-2-pyrrolidone (NMP).

  • Nucleophile Addition: Add the nucleophile (e.g., a primary or secondary amine, 2.0-5.0 equiv). If the nucleophile is an alcohol or thiol, a base such as sodium hydride (NaH) or potassium carbonate (K₂CO₃) may be required to generate the corresponding alkoxide or thiolate in situ.

  • Reaction: Heat the mixture to 120-180 °C (conventional heating) or 150-200 °C (microwave heating). Monitor the reaction until completion (typically 2-24 hours).

  • Work-up: Cool the reaction mixture to room temperature and pour it into ice water. If a precipitate forms, collect it by filtration. Otherwise, extract the aqueous mixture with an organic solvent like ethyl acetate or dichloromethane.

  • Purification: Wash the combined organic extracts with water and brine. Dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash chromatography or recrystallization.

Data Summary
NucleophileBase (if needed)SolventTemp (°C)Typical Yield
Primary/Secondary AmineNone or Et₃NDMSO15070-95%
Alcohol (ROH)NaH, K₂CO₃NMP, THF120-16060-85%
Thiol (RSH)K₂CO₃DMF10080-98%
Scientist's Notes (Causality & Insights)
  • Mechanism: The SNAr reaction proceeds via a two-step addition-elimination mechanism, forming a negatively charged Meisenheimer complex as an intermediate. The electron-withdrawing quinoline nitrogen stabilizes this intermediate, facilitating the reaction.

  • Solvent Choice: Polar aprotic solvents like DMSO and NMP are ideal as they can solvate the charged intermediate and withstand the high temperatures required for the reaction.

  • Excess Nucleophile: Using an excess of the amine nucleophile can often serve a dual purpose: acting as the reactant and as a base to neutralize the HCl generated during the reaction.

Conclusion

The 6-bromo-2-chloro-5-methylquinoline scaffold is a versatile platform for the synthesis of diverse chemical libraries. By leveraging the principles of orthogonal reactivity, researchers can systematically and selectively functionalize the C6 and C2 positions. The palladium-catalyzed cross-coupling reactions detailed herein provide robust methods for installing carbon-carbon and carbon-nitrogen bonds at the C6-position, while the inherent reactivity of the C2-position allows for catalyst-free nucleophilic substitutions. These validated protocols offer a clear and reproducible path toward novel, highly decorated quinoline derivatives for application in drug discovery and materials science.

References

  • Jain, R., & Kumar, S. (2022). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Frontiers in Chemistry. [Link][1][2]

  • Ojo, O. O., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances. [Link][13][14]

  • Ojo, O. O., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. Academia.edu. [Link][15]

  • Abell, A. D., et al. (2008). Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. The Journal of Organic Chemistry. [Link][9][11]

  • Baskaran, S., et al. (2010). One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids. Molecules. [Link][8]

  • Organic Chemistry Portal. (2008). Microwave Chemistry: Buchwald-Hartwig Amination... Organic-chemistry.org. [Link][10]

  • Sai, M., et al. (2003). Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines. The Journal of Organic Chemistry. [Link][6]

  • Sai, M., et al. (2003). Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines. ACS Publications. [Link][7]

  • Dawood, K. M., et al. (2014). Buchwald–Hartwig versus Microwave-Assisted Amination of Chloroquinolines: En Route to the Pyoverdin Chromophore. ResearchGate. [Link][12]

  • Farkas, E., et al. (2000). Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole. i. synthesis of 4-(1h-1,2,4-triazol-1-yl)quinolines. ResearchGate. [Link][3]

  • da Cunha, E. F. F., et al. (2023). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules. [Link][4]

  • Chemistry Stack Exchange. (2021). Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. Chemistry Stack Exchange. [Link][16]

  • Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. [Link][17]

Sources

Application

Synthesis of novel quinoline-based ligands using 6-Bromo-2-chloro-5-methylquinoline

An Application Guide to the Modular Synthesis of Novel Quinoline-Based Ligands Using 6-Bromo-2-chloro-5-methylquinoline Authored by: A Senior Application Scientist Abstract The quinoline scaffold is a cornerstone in medi...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide to the Modular Synthesis of Novel Quinoline-Based Ligands Using 6-Bromo-2-chloro-5-methylquinoline

Authored by: A Senior Application Scientist

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmacologically active agents and functional materials.[1][2] This guide provides a comprehensive set of protocols for the synthesis of novel, diversely substituted quinoline-based ligands, leveraging the strategic and differential reactivity of the 6-bromo-2-chloro-5-methylquinoline building block. This precursor offers two distinct, orthogonally reactive halogenated positions: a C6-bromine atom, ideal for palladium-catalyzed cross-coupling reactions, and a C2-chlorine atom, activated for nucleophilic aromatic substitution (SNAr).[3][4] By exploiting this reactivity, researchers can employ a modular "plug-and-play" approach to generate extensive libraries of novel quinoline derivatives for screening and development. This document details field-proven, step-by-step protocols for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions at the C6-position, followed by nucleophilic substitution at the C2-position. Each protocol is accompanied by an in-depth explanation of the underlying chemical principles and rationale for experimental choices, ensuring both practical utility and a deep understanding of the transformations.

The Strategic Advantage of 6-Bromo-2-chloro-5-methylquinoline

The synthetic utility of 6-bromo-2-chloro-5-methylquinoline lies in the predictable and selective reactivity of its two halogen substituents.

  • C6-Position (Bromine): The Carbon-Bromine bond is significantly more reactive than the Carbon-Chlorine bond in the oxidative addition step of palladium-catalyzed cross-coupling cycles.[5] This is due to its lower bond dissociation energy, allowing for selective functionalization of the C6-position with a wide range of moieties while leaving the C2-chloro group untouched for subsequent transformations.[3][4]

  • C2-Position (Chlorine): The C2 position of the quinoline ring is electron-deficient due to the electron-withdrawing effect of the adjacent ring nitrogen. This electronic property makes the C2-chlorine an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions.[6][7] This reaction typically proceeds under milder conditions than would be required for an unactivated aryl chloride.

This differential reactivity enables a powerful, sequential functionalization strategy, which is visualized below.

G cluster_0 Core Building Block cluster_1 C6-Position Functionalization (Cross-Coupling) cluster_2 C2-Position Functionalization (SNAr) SM 6-Bromo-2-chloro- 5-methylquinoline suzuki_int 6-Aryl-2-chloro- 5-methylquinoline SM->suzuki_int Suzuki-Miyaura buchwald_int 6-Amino-2-chloro- 5-methylquinoline SM->buchwald_int Buchwald-Hartwig sono_int 6-Alkynyl-2-chloro- 5-methylquinoline SM->sono_int Sonogashira suzuki_final 6-Aryl-2-(Nu)- 5-methylquinoline suzuki_int->suzuki_final + Nucleophile (Nu⁻) buchwald_final 6-Amino-2-(Nu)- 5-methylquinoline buchwald_int->buchwald_final + Nucleophile (Nu⁻) sono_final 6-Alkynyl-2-(Nu)- 5-methylquinoline sono_int->sono_final + Nucleophile (Nu⁻)

Diagram 1: Modular synthetic strategy for ligand library generation.

Safety and Handling

Working with halogenated heterocycles and organometallic catalysts requires strict adherence to safety protocols.

  • Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves.

  • Ventilation: All manipulations should be performed in a certified chemical fume hood.

  • Inert Atmosphere: Palladium catalysts and some reagents are air- and moisture-sensitive. Reactions should be set up under an inert atmosphere (e.g., Nitrogen or Argon).

  • Reagent Handling: Consult the Safety Data Sheet (SDS) for all reagents before use. Bromo-chloro-quinolines are classified as irritants and may be harmful if swallowed.[8][9] Organophosphine ligands can be toxic and should be handled with care. Sodium tert-butoxide is a strong base and is corrosive.

Table 1: Physicochemical Properties of Starting Material
PropertyValueSource
Chemical Name6-Bromo-2-chloro-5-methylquinoline-
Molecular FormulaC₁₀H₇BrClN-
Molecular Weight256.53 g/mol -
AppearanceOff-white to yellow solid (predicted)-
Melting Point>100 °C (estimated based on analogs)[10][11]
SolubilitySoluble in common organic solvents (DCM, THF, Toluene, Dioxane)-

Experimental Protocols: C6-Position Functionalization

The following protocols describe the selective functionalization of the C6-bromo position. They are designed for a 1.0 mmol scale and can be adjusted accordingly.

Protocol 1: Suzuki-Miyaura C-C Coupling

This protocol facilitates the formation of a carbon-carbon bond at the C6 position, a crucial transformation for introducing aryl or vinyl substituents. The Suzuki-Miyaura coupling is renowned for its high functional group tolerance and reliability.[4][12]

Rationale: We select a modern palladium pre-catalyst system with a bulky, electron-rich biarylphosphine ligand (e.g., SPhos). This combination forms a highly active Pd(0) species in situ, which efficiently undergoes oxidative addition into the C-Br bond, even at moderate temperatures.[13] A carbonate base is used to activate the boronic acid for the transmetalation step.

ReagentMW ( g/mol )EquivalentsAmount (1.0 mmol scale)
6-Bromo-2-chloro-5-methylquinoline256.531.0257 mg
Arylboronic Acid-1.21.2 mmol
SPhos Pd G3 Precatalyst793.360.0216 mg
K₂CO₃ (potassium carbonate)138.212.5345 mg
1,4-Dioxane--4 mL
Water--1 mL

Step-by-Step Methodology:

  • To a dry oven-dried reaction vial, add 6-bromo-2-chloro-5-methylquinoline (257 mg, 1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium carbonate (345 mg, 2.5 mmol).

  • Evacuate and backfill the vial with an inert gas (Nitrogen or Argon) three times.

  • Add the SPhos Pd G3 precatalyst (16 mg, 0.02 mmol) under a positive flow of inert gas.

  • Add degassed 1,4-dioxane (4 mL) and degassed water (1 mL) via syringe.

  • Seal the vial tightly and place it in a preheated heating block at 90 °C.

  • Stir the reaction for 4-12 hours. Monitor progress by TLC or LC-MS by taking a small aliquot from the reaction mixture.

  • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL).

  • Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the 6-aryl-2-chloro-5-methylquinoline derivative.

Protocol 2: Buchwald-Hartwig C-N Coupling

This protocol enables the formation of carbon-nitrogen bonds, allowing for the introduction of primary or secondary amines at the C6 position. This reaction is a cornerstone for synthesizing compounds targeting biological systems.[14]

Rationale: The choice of a palladium source like Pd₂(dba)₃ combined with a wide bite-angle ligand such as BINAP or Xantphos is crucial for preventing β-hydride elimination and promoting the reductive elimination step that forms the C-N bond.[14][15] A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is used to deprotonate the amine, facilitating its coordination to the palladium center.[3][16]

ReagentMW ( g/mol )EquivalentsAmount (1.0 mmol scale)
6-Bromo-2-chloro-5-methylquinoline256.531.0257 mg
Amine (R¹R²NH)-1.21.2 mmol
Pd₂(dba)₃915.720.019.2 mg
BINAP622.670.0318.7 mg
NaOtBu (sodium tert-butoxide)96.101.4135 mg
Toluene (anhydrous)--5 mL

Step-by-Step Methodology:

  • In an inert atmosphere glovebox, add NaOtBu (135 mg, 1.4 mmol) to a dry reaction vial.

  • In a separate vial, add 6-bromo-2-chloro-5-methylquinoline (257 mg, 1.0 mmol), Pd₂(dba)₃ (9.2 mg, 0.01 mmol), and BINAP (18.7 mg, 0.03 mmol).

  • Bring both vials out of the glovebox. Add anhydrous toluene (5 mL) to the catalyst/substrate mixture, followed by the amine (1.2 mmol) via syringe.

  • Transfer this solution to the vial containing the NaOtBu under a positive flow of inert gas.

  • Seal the vial and heat the reaction mixture to 100 °C for 8-16 hours.

  • Monitor the reaction by TLC or LC-MS. Upon completion, cool to room temperature.

  • Carefully quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution (10 mL).

  • Extract the product with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify the residue by column chromatography to obtain the desired 6-amino-2-chloro-5-methylquinoline.

Protocol 3: Sonogashira C-C (Alkynyl) Coupling

This reaction introduces an alkyne moiety at the C6 position, providing a linear, rigid linker valuable for probing protein binding pockets or as a handle for further chemistry, such as click reactions.

Rationale: The Sonogashira reaction employs a dual catalytic system.[17] A palladium catalyst (e.g., Pd(PPh₃)₄) facilitates the main cross-coupling cycle, while a copper(I) salt (CuI) acts as a co-catalyst to form a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium complex.[18] An amine base, such as triethylamine (Et₃N), serves as both the base and a solvent.

ReagentMW ( g/mol )EquivalentsAmount (1.0 mmol scale)
6-Bromo-2-chloro-5-methylquinoline256.531.0257 mg
Terminal Alkyne-1.31.3 mmol
Pd(PPh₃)₄1155.560.0335 mg
CuI (Copper(I) Iodide)190.450.059.5 mg
Triethylamine (Et₃N, anhydrous)101.19-5 mL
THF (anhydrous)--3 mL

Step-by-Step Methodology:

  • To a dry, two-neck flask under inert atmosphere, add 6-bromo-2-chloro-5-methylquinoline (257 mg, 1.0 mmol), Pd(PPh₃)₄ (35 mg, 0.03 mmol), and CuI (9.5 mg, 0.05 mmol).

  • Add anhydrous THF (3 mL) and anhydrous triethylamine (5 mL).

  • Add the terminal alkyne (1.3 mmol) dropwise to the stirred solution at room temperature.

  • Heat the reaction to 60 °C and stir for 3-6 hours. Monitor progress by TLC.

  • After completion, cool the mixture and concentrate under reduced pressure to remove the solvents.

  • Redissolve the residue in ethyl acetate (25 mL) and wash with water (15 mL) and brine (15 mL).

  • Dry the organic phase over Na₂SO₄, filter, and evaporate the solvent.

  • Purify the crude product by column chromatography to isolate the 6-alkynyl-2-chloro-5-methylquinoline.

Experimental Protocol: C2-Position Functionalization

Once the C6 position has been elaborated, the C2-chloro substituent can be displaced via nucleophilic aromatic substitution (SNAr).

Protocol 4: Nucleophilic Aromatic Substitution (SNAr)

This protocol provides a general method for displacing the C2-chloro group with a variety of nucleophiles (e.g., primary/secondary amines, alkoxides, or thiolates).

Rationale: The reaction proceeds via an addition-elimination mechanism, where the nucleophile attacks the electron-deficient C2 carbon to form a tetrahedral intermediate (Meisenheimer complex).[7][19] The subsequent departure of the chloride ion restores the aromaticity of the ring. The reaction can be run neat, with a base, or in a high-boiling polar aprotic solvent like DMF or DMSO to facilitate the reaction.

G cluster_0 S_NAr Mechanism at C2 Position Start 6-R-2-chloro-quinoline + Nucleophile (Nu⁻) Intermediate Meisenheimer Complex (Tetrahedral Intermediate) Start->Intermediate Addition Step (Rate-determining) Product 6-R-2-(Nu)-quinoline + Chloride (Cl⁻) Intermediate->Product Elimination Step (Fast)

Diagram 2: Simplified mechanism for SNAr at the C2-position.

ReagentMW ( g/mol )EquivalentsAmount (1.0 mmol scale)
6-Substituted-2-chloro-5-methylquinoline-1.01.0 mmol
Nucleophile (e.g., Morpholine)87.123.0261 mg (0.26 mL)
K₂CO₃ (optional, for -OH/-SH)138.211.5207 mg
DMF or NMP (anhydrous)--4 mL

Step-by-Step Methodology:

  • In a reaction vial, dissolve the 6-substituted-2-chloro-5-methylquinoline (1.0 mmol) in anhydrous DMF (4 mL).

  • Add the nucleophile (e.g., morpholine, 3.0 mmol). If the nucleophile is an alcohol or thiol, add a base like K₂CO₃ (1.5 mmol).

  • Seal the vial and heat the reaction to 100-140 °C.

  • Stir for 6-24 hours, monitoring the reaction by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction to room temperature and pour it into a separatory funnel containing water (30 mL).

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash extensively with water (to remove DMF) and then brine.

  • Dry over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the final product by column chromatography or recrystallization.

Conclusion

The 6-bromo-2-chloro-5-methylquinoline scaffold is a remarkably versatile platform for the synthesis of novel ligands. The orthogonal reactivity of the C6-bromo and C2-chloro positions allows for a robust and modular synthetic strategy. By employing the palladium-catalyzed cross-coupling and nucleophilic aromatic substitution protocols detailed in this guide, researchers can efficiently generate large, structurally diverse libraries of quinoline derivatives, accelerating the discovery of new therapeutic agents and functional materials.

References

  • BenchChem. (2025). The Versatile Precursor: A Technical Guide to 2-(2-Chloroethyl)quinoline in Organic Synthesis. BenchChem Technical Guides. 20

  • Abell, A. D., et al. (2008). Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. The Journal of Organic Chemistry, 73(22), 8880-92.

  • Duan, Y., et al. (2022). Application of Quinoline Ring in Structural Modification of Natural Products. Molecules, 27(15), 4966.

  • Mukherjee, S., & Pal, M. (2013). Medicinal Chemistry of Quinolines As Emerging Anti-inflammatory Agents: An Overview. Current Medicinal Chemistry, 20(35), 4386-4410.

  • BenchChem. (2025). Application Notes and Protocols for the Palladium-Catalyzed Amination of 6-bromo-2-chloroquinoline. BenchChem Application Notes. 15

  • Roughley, S. D., & Jordan, A. M. (2016). Suzuki–Miyaura Coupling. In Synthetic Methods in Drug Discovery: Volume 1. The Royal Society of Chemistry.

  • Abell, A. D., et al. (2008). Sequential and Selective Buchwald−Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline: Synthesis of Ligands for the Tec Src Homology 3 Domain. The Journal of Organic Chemistry, 73(22), 8880-8892.

  • Ibrahim, M., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances, 12, 18551-18576.

  • Abdel-Wahab, B. F., et al. (2020). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 10, 39912-39939.

  • Sravanthi, G., et al. (2021). Quinoline‐1,3‐Oxazole Hybrids: Syntheses, Anticancer Activity and Molecular Docking Studies. Journal of Molecular Structure, 1225, 129112.

  • Pál, M., et al. (1998). Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole. i. synthesis of 4-(1h-1,2,4-triazol-1-yl)quinolines. Journal of Heterocyclic Chemistry, 35(2), 343-348.

  • BenchChem. (2025). Application Notes and Protocols: Nucleophilic Aromatic Substitution Reactions on 2-Chloro-5,6-difluoroquinoxaline. BenchChem Application Notes. 7

  • Bharti, A., et al. (2022). The Chemical and Pharmacological Advancements of Quinoline: A Mini Review. Journal of Drug Delivery and Therapeutics, 12(4), 180-188.

  • Forchiassin, M., et al. (1967). Nucleophilic heteroaromatic substitution. XXVI. Piperidino dechlorination in chloroquinoline series. Solvent effects on reaction. The Journal of Organic Chemistry, 32(11), 3501-3504.

  • Anonymous. (2019). Medicinal Applications of Quinoline & Isoquinoline. Scribd.

  • Reddy, C. R., et al. (2016). Rapid One-Pot Sequential Cyclization, Palladium Precatalyst Mediated Coupling Reactions of 6-Bromo-2-Chloroquinoline-3-Carboxaldehyde in Aqueous Medium. ChemistrySelect, 1(15), 4785-4789.

  • Morár, M., et al. (2014). 6-Chloro- and 6-Bromo-Substituted Steroids in the Suzuki-Miyaura Cross-Coupling Reaction. A Convenient Route to Potential Aromatase Inhibitors. Steroids, 87, 85-94.

  • Khanye, S. D., et al. (2015). Reactivity of the 2-aryl-6,8-dibromo-2,3-dihydroquinolin-4(1H)-ones in a palladium catalyzed Sonogashira cross-coupling reaction. Tetrahedron, 71(38), 6866-6874.

  • Wikipedia contributors. (2023). Buchwald–Hartwig amination. Wikipedia.

  • Organic Chemistry Portal. Sonogashira Coupling.

  • PubChem. 6-Bromo-2-methylquinoline. National Center for Biotechnology Information.

  • BenchChem. (2025). Review of 6-Chloroquinolin-2-amine and related compounds in literature. BenchChem Reviews. 16

  • ChemicalBook. (2026). 6-Bromo-2-methylquinoline - Safety Data Sheet.

  • Ghorbani-Vaghei, R., et al. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10, 22535-22564.

  • Çakmak, O., et al. (2018). Activation of 6-bromoquinoline by nitration: synthesis of morpholinyl and piperazinyl quinolines. Arkivoc, 2018(3), 362-374.

  • PubChem. 6-Bromo-2-chloroquinoxaline. National Center for Biotechnology Information.

  • BenchChem. (2025). Synthesis of 8-Bromo-6-methylquinolin-2(1H)-one: A Technical Guide. BenchChem Technical Guides. 21

  • Mika, L. T., et al. (2019). Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry, 15, 2844-2851.

  • CN106432073B. (2019). A kind of preparation method of the bromo- 4- chloroquinoline of 6-. Google Patents.

  • Sigma-Aldrich. 6-Bromo-2-methylquinoline 97%. Merck.

  • NextSDS. 6-Bromo-2-methylquinoline — Chemical Substance Information.

  • Morár, M., et al. (2014). 6-Chloro- and 6-Bromo-Substituted Steroids in the Suzuki-Miyaura Cross-Coupling Reaction. A Convenient Route to Potential Aromatase Inhibitors. Steroids, 87, 85-94.

  • BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions with 6-Bromo-2,2-dimethylchroman-4-amine. BenchChem Application Notes. 12

  • Razafindrainibe, F., et al. (2018). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes. Chemistry – A European Journal, 24(51), 13470-13474.

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting low reactivity of 6-Bromo-2-chloro-5-methylquinoline in cross-coupling

Welcome to the technical support hub for palladium-catalyzed cross-coupling reactions involving 6-Bromo-2-chloro-5-methylquinoline. This guide is designed for researchers, chemists, and drug development professionals to...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support hub for palladium-catalyzed cross-coupling reactions involving 6-Bromo-2-chloro-5-methylquinoline. This guide is designed for researchers, chemists, and drug development professionals to navigate the unique challenges presented by this substrate. Here, we address common experimental issues in a direct question-and-answer format, providing not just solutions but also the underlying scientific principles to empower your research.

Understanding the Substrate: The Root of Low Reactivity

6-Bromo-2-chloro-5-methylquinoline is a challenging substrate due to a confluence of electronic and steric factors. Successful cross-coupling requires a nuanced approach that accounts for:

  • Differential Reactivity: The C-Br bond at the C6 position is generally more susceptible to oxidative addition than the C-Cl bond at the C2 position.[1] This intrinsic difference is the primary lever for achieving regioselective couplings.

  • Steric Hindrance: The methyl group at the C5 position significantly encumbers the adjacent C6-bromo position. This steric shield can impede the approach of the palladium catalyst, slowing the rate-limiting oxidative addition step and necessitating specialized, bulky ligands to overcome this barrier.[2][3]

  • Catalyst Inhibition: The quinoline nitrogen, a Lewis basic site, can coordinate to the palladium center. This coordination can sequester the active catalyst, reducing its availability for the catalytic cycle and leading to low or no conversion, a common issue with nitrogen-containing heterocycles.[4]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Category 1: General Reaction Failure & Low Conversion

Question 1: My reaction shows little to no conversion of the starting material. What is the most common cause?

Answer: The most frequent culprit is the choice of catalyst system, specifically the ligand. The combination of steric hindrance from the 5-methyl group and potential catalyst inhibition by the quinoline nitrogen makes standard ligands like triphenylphosphine (PPh₃) often ineffective for this substrate.[5][6] The catalytic system is likely not robust enough to facilitate the crucial oxidative addition step.

Troubleshooting Steps:

  • Employ Bulky, Electron-Rich Ligands: The key to activating this substrate is to use ligands that are both sterically demanding and highly electron-donating.[7][8] These ligands stabilize the palladium center, promote the formation of the active monoligated Pd(0) species, and accelerate both oxidative addition and reductive elimination.[6][8] We recommend screening a panel of "Buchwald-type" biarylmonophosphine ligands.

  • Use a Palladium Pre-catalyst: Instead of generating the active Pd(0) species in situ from sources like Pd(OAc)₂, which can be unreliable, use a well-defined pre-catalyst.[9] G3 or G4 Buchwald pre-catalysts are air- and moisture-stable and generate the active LPd(0) species reliably upon activation with a base.[9]

  • Ensure Rigorous Inert Conditions: Oxygen can oxidize and deactivate both the Pd(0) catalyst and the phosphine ligands.[10] Ensure your solvent is thoroughly degassed and the reaction is maintained under a positive pressure of an inert gas (Argon or Nitrogen).

Recommended Ligands for Challenging Substrates
Ligand NameStructure TypeKey FeatureRecommended For
SPhos DialkylbiarylphosphineLess sterically hindered than XPhos, good general ligand.Suzuki, Buchwald-Hartwig[1][11]
XPhos DialkylbiarylphosphineVery bulky and electron-rich, excellent for hindered substrates.Suzuki, Buchwald-Hartwig[7]
RuPhos DialkylbiarylphosphineEffective for a wide range of C-N and C-O couplings.Buchwald-Hartwig[7][12]
BrettPhos DialkylbiarylphosphineParticularly effective for coupling primary amines and ammonia surrogates.Buchwald-Hartwig[7]

Question 2: My reaction mixture turns black and a precipitate forms, resulting in a stalled reaction. What is happening?

Answer: The formation of palladium black is a visual indicator of catalyst decomposition.[4][13] The active, soluble Pd(0) complex has aggregated into inactive, insoluble palladium metal. This happens when the ligand is unable to sufficiently stabilize the palladium intermediates throughout the catalytic cycle.

Troubleshooting Steps:

  • Increase Ligand-to-Palladium Ratio: An insufficient amount of ligand can leave the palladium center coordinatively unsaturated and prone to aggregation.[10] Try increasing the L:Pd ratio from 1.1:1 to 2:1.

  • Lower the Reaction Temperature: High temperatures can accelerate the rate of catalyst decomposition.[4] If possible, try running the reaction at a lower temperature (e.g., 80-100 °C) for a longer duration.

  • Check Reagent Purity: Impurities in solvents or starting materials can sometimes contribute to catalyst deactivation. Ensure high-purity, anhydrous solvents are used.

Category 2: Regioselectivity (C6-Br vs. C2-Cl)

Question 3: I want to perform a selective coupling at the C6-bromo position while leaving the C2-chloro position intact. How can I achieve this?

Answer: This is the most synthetically logical approach, as the C-Br bond is significantly more reactive than the C-Cl bond in palladium-catalyzed cross-couplings.[1] Selective coupling is highly achievable by carefully controlling the reaction conditions to exploit this reactivity difference. A study on the functionalization of 6-bromo-2-chloroquinoline demonstrated that selective Buchwald-Hartwig amination at the C6-bromo position is possible while leaving the C2-chloro group untouched.[14][15]

Key Principles for C6 Selectivity:

  • Lower Temperatures: Running the reaction at a moderate temperature (e.g., 80-100 °C) is often sufficient to activate the C-Br bond without activating the more robust C-Cl bond.

  • Appropriate Catalyst Choice: While a potent catalyst is needed to overcome the steric hindrance at C6, an overly reactive system might begin to activate the C2-Cl bond, especially at higher temperatures. A screening of catalysts is recommended. For a Suzuki reaction, a catalyst system like Pd(dppf)Cl₂ might offer good selectivity.[1] For Buchwald-Hartwig aminations, specific ligand/palladium combinations have proven effective.[14]

  • Reaction Time: Monitor the reaction closely. Prolonged reaction times, especially after the C6-coupled product has formed, increase the risk of a second coupling at the C2 position.

Workflow for Selective C6 Coupling

G start Low / No Conversion cat_lig Is the catalyst system optimized? (Bulky Ligand + Pre-catalyst) start->cat_lig conditions Are reaction conditions optimal? (Base, Solvent, Temp) cat_lig->conditions Yes optimize_cat Action: Screen Buchwald ligands (XPhos, SPhos, RuPhos). Use G3/G4 Pre-catalyst. cat_lig->optimize_cat No reagents Are reagents pure & inert? (Degassed, Anhydrous) conditions->reagents Yes optimize_cond Action: Screen bases (K₃PO₄, NaO*t*Bu). Increase temperature incrementally. Switch solvent (Toluene vs Dioxane). conditions->optimize_cond No purify_reagents Action: Use fresh, anhydrous solvent. Ensure rigorous degassing. Check starting material purity. reagents->purify_reagents No success Reaction Successful reagents->success Yes optimize_cat->conditions optimize_cond->success purify_reagents->success

Caption: A logical workflow for troubleshooting general reaction failure.

Standard Operating Procedure: Selective Suzuki-Miyaura Coupling at C6

This protocol provides a robust starting point for the selective arylation of the C6-bromo position.

Materials:

  • 6-Bromo-2-chloro-5-methylquinoline (1.0 equiv)

  • Arylboronic Acid (1.5 equiv)

  • XPhos Pd G3 Pre-catalyst (2 mol%)

  • Potassium Phosphate (K₃PO₄), finely ground (3.0 equiv)

  • 1,4-Dioxane, anhydrous

  • Water, degassed

Procedure:

  • Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 6-Bromo-2-chloro-5-methylquinoline, the arylboronic acid, K₃PO₄, and the XPhos Pd G3 pre-catalyst.

  • Inert Atmosphere: Seal the flask with a septum, and purge with argon or nitrogen for 10-15 minutes.

  • Solvent Addition: Under a positive pressure of inert gas, add anhydrous 1,4-dioxane and degassed water to create a 10:1 dioxane:water solvent mixture (final concentration of the limiting reagent should be ~0.1 M).

  • Degassing: Sparge the resulting suspension with argon for an additional 10 minutes.

  • Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

  • Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers, and extract the aqueous layer with ethyl acetate (2x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by column chromatography on silica gel to yield the 6-aryl-2-chloro-5-methylquinoline product.

References
  • Mphahane, N., & N'Da, D. (2018). Synthesis of 2-alkynylquinolines from 2-chloro and 2,4-dichloroquinoline via Pd/C-catalyzed coupling reaction in water. OA Monitor Ireland. Retrieved March 25, 2026, from [Link]

  • Baxendale, I. R., et al. (2010). Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline. Molecules, 15(12), 8938-8953. Retrieved March 25, 2026, from [Link]

  • A Sustainable Approach for Palladium and Phosphane‐Free Sonogashira Type Cross‐Coupling of 2‐Chloroquinoline with Terminal Alkynes. (2024). ResearchGate. Retrieved March 25, 2026, from [Link]

  • Altenhoff, G., et al. (2003). An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature. Angewandte Chemie International Edition, 42, 3690-3693. Retrieved March 25, 2026, from [Link]

  • Sonogashira coupling/cyclization reaction of alkyl... (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

  • Lee, J. C. H., et al. (2015). Optimization of Reaction and Substrate Activation in the Stereoselective Cross-Coupling of Chiral 3,3-Diboronyl Amides. The Journal of Organic Chemistry, 80(14), 7020-7033. Retrieved March 25, 2026, from [Link]

  • Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. (2023). RSC Medicinal Chemistry. Retrieved March 25, 2026, from [Link]

  • Abell, A. D., et al. (2008). Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. The Journal of Organic Chemistry, 73(22), 8880-8892. Retrieved March 25, 2026, from [Link]

  • OpenChemHub. (2024, January 12). Reactivity and difficult substrates in cross-couplings. YouTube. Retrieved March 25, 2026, from [Link]

  • Mogomotsi, G. E., et al. (2012). One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids. Molecules, 17(1), 899-912. Retrieved March 25, 2026, from [Link]

  • Buchwald–Hartwig versus Microwave-Assisted Amination of Chloroquinolines: En Route to the Pyoverdin Chromophore. (2020). ResearchGate. Retrieved March 25, 2026, from [Link]

  • Sai, M., et al. (2003). Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines. The Journal of Organic Chemistry, 68(24), 9390-9395. Retrieved March 25, 2026, from [Link]

  • Narancic, S., et al. (2018). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Chem, 4(9), 1974-2004. Retrieved March 25, 2026, from [Link]

  • Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines. (2003). ACS Publications. Retrieved March 25, 2026, from [Link]

  • Nickel catalyzed C–S cross coupling of sterically hindered substrates enabled by flexible bidentate phosphines. (2020). Royal Society of Chemistry. Retrieved March 25, 2026, from [Link]

  • Diagnosing issues with a failed Suzuki coupling? (2021, July 9). Reddit. Retrieved March 25, 2026, from [Link]

  • Sequential and Selective Buchwald−Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline: Synthesis of Ligands for the Tec Src Homology 3 Domain. (2008). ACS Publications. Retrieved March 25, 2026, from [Link]

  • Roughley, S. D., & Jordan, A. M. (2016). Suzuki–Miyaura Coupling. In Synthetic Methods in Drug Discovery: Volume 1 (pp. 1-32). Royal Society of Chemistry.
  • Kinzel, T., et al. (2010). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 110(4), 2132-2198. Retrieved March 25, 2026, from [Link]

  • Hartwig, J. F. (2019). The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. Organometallics, 38(15), 2845-2853. Retrieved March 25, 2026, from [Link]

  • Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved March 25, 2026, from [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved March 25, 2026, from [Link]

  • The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025, April 3). YouTube. Retrieved March 25, 2026, from [Link]

Sources

Optimization

Technical Support Center: Optimizing Solvent Conditions for 6-Bromo-2-chloro-5-methylquinoline Crystallization

Welcome to the Advanced Crystallization Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with isolating 6-Bro...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Crystallization Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with isolating 6-Bromo-2-chloro-5-methylquinoline (CAS: 99465-16-4).

Halogenated quinoline derivatives present unique crystallization challenges due to their rigid, planar aromatic cores, asymmetric halogen substitutions, and high hydrophobicity[1]. These structural features often lead to liquid-liquid phase separation (LLPS), poor impurity purging, and suboptimal crystal habits[2]. This guide provides field-proven, self-validating methodologies to overcome these hurdles.

Part 1: Troubleshooting Guides & FAQs

Q1: During cooling crystallization, my 6-Bromo-2-chloro-5-methylquinoline forms a viscous oil instead of solid crystals. How do I prevent this?

Causality & Expert Insight: This phenomenon is known as "oiling out" or Liquid-Liquid Phase Separation (LLPS). It occurs when the cooling trajectory of your supersaturated solution crosses the binodal curve into a miscibility gap before it can cross the solid solubility curve to nucleate crystals[2]. For highly hydrophobic molecules like 6-Bromo-2-chloro-5-methylquinoline, using solvents with excessively high API solubility (e.g., neat DMSO or pure dichloromethane) reduces the maximum achievable supersaturation, pushing the system into the oiling-out regime at higher temperatures[2].

Resolution Strategy:

  • Adjust the Solvent/Antisolvent Ratio: If using a binary system (e.g., Ethanol/Water), increasing the antisolvent fraction slightly can alter the phase diagram, moving your operating trajectory away from the miscibility gap[2].

  • Lower the Nucleation Temperature: Higher temperatures thermodynamically favor oiling out by reducing achievable supersaturation[2]. Cool the solution closer to ambient temperature before inducing supersaturation.

  • Implement Seeding: Introduce pure seed crystals of 6-Bromo-2-chloro-5-methylquinoline just above the metastable zone limit. This bypasses the kinetic energy barrier for nucleation, forcing solid-liquid separation before LLPS can occur[3].

Q2: My recovered product has poor purity. How can I rationally select a solvent to maximize the impurity purge factor?

Causality & Expert Insight: Impurity rejection is not purely about solubility; it is governed by the thermodynamic partition coefficient of the impurity between the solvent and the API's crystal lattice[4]. If structurally similar impurities (e.g., unreacted 2-chloro-5-methylquinoline or regioisomers) co-crystallize, the purge factor plummets.

Resolution Strategy: Utilize a computational or empirical impurity purge factor approach. A superior purge factor is directly proportional to the difference between the impurity partition coefficient and the crystalline pharmaceutical solubility[4].

  • Action: Switch from a purely non-polar solvent system (e.g., Hexane/Ethyl Acetate) to a hydrogen-bonding system (e.g., Isopropanol/Water). This alters the solvent-solute interactions, keeping the impurity highly undersaturated while the target quinoline crystallizes[5].

Q3: The crystals obtained are fine needles that cause filtration issues. How do I optimize the crystal habit?

Causality & Expert Insight: Needle-like morphology (high aspect ratio) results from preferential, rapid kinetic growth along a single crystallographic axis[5]. The solvent's molecular interactions (e.g., hydrogen bonding or π−π stacking) with specific crystal faces can either inhibit or promote this directional growth[6].

Resolution Strategy: Change the solvent system to alter the solid-liquid interface dynamics. Pure alcohols often widen the metastable zone and promote preferential growth along one axis, leading to elongated prisms or needles[5]. Introducing a solvent with different hydrogen-bond accepting capabilities (such as Acetone or Ethyl Acetate) can sterically block the fast-growing face, reducing the aspect ratio and yielding more equant, block-like crystals[6].

Part 2: Process Workflows & Logical Relationships

The following diagrams illustrate the logical pathways for mitigating phase separation and rationally selecting solvents based on thermodynamic principles.

G Start Start: Crude 6-Bromo-2-chloro- 5-methylquinoline Screen Solvent Screening (e.g., EtOAc/Hexane, EtOH/H2O) Start->Screen Oiling Issue: Oiling Out (LLPS)? Screen->Oiling FixOiling Adjust T, Change Antisolvent or Add Seeds Oiling->FixOiling Yes Crystal Solid Crystals Form Oiling->Crystal No FixOiling->Screen Iterate Purity Check Purity & Habit Crystal->Purity PoorHabit Needle-like / Agglomerated? Purity->PoorHabit FixHabit Change H-bonding Solvent (e.g., switch to Acetone) PoorHabit->FixHabit Yes Success Optimized Pure API PoorHabit->Success No FixHabit->Screen Iterate

Fig 1: Decision workflow for mitigating LLPS and optimizing quinoline crystallization.

G Input Identify Target API & Key Impurities Thermo Calculate API Solubility (Thermodynamic limit) Input->Thermo Partition Determine Impurity Partition Coefficient Input->Partition Purge Compute Impurity Purge Factor Thermo->Purge Partition->Purge Decision Is Purge Factor Optimal? Purge->Decision Select Select Solvent System for Crystallization Decision->Select Yes Reject Reject Solvent & Screen Alternatives Decision->Reject No Reject->Thermo New Solvent

Fig 2: Thermodynamic logic pathway for rational solvent selection and impurity purging.

Part 3: Quantitative Data & Solvent Selection Matrix

To streamline your optimization process, use the following empirical data matrix tailored for halogenated quinolines.

Solvent System (Solvent/Antisolvent)Polarity ProfileAPI Solubility (Hot / Cold)Oiling-Out (LLPS) RiskExpected Crystal HabitPrimary Use Case
Ethanol / Water Polar / H-BondingHigh / Very LowModerate (Highly T-dependent)Elongated PrismsGeneral purification; high yield[7].
Ethyl Acetate / Hexane Moderately Non-PolarModerate / LowLowNeedles / Fine PowdersPurging polar impurities; chromatography fractions[3].
Acetone / Water Polar AproticHigh / LowLow to ModerateEquant / Block-likeImproving filtration kinetics and crystal habit[8].
DMSO / Water Highly Polar AproticVery High / LowHigh Variable (Agglomerates)Last resort for highly insoluble crude batches[2].

Part 4: Standard Operating Procedures (Protocols)

Protocol A: Anti-Solvent Crystallization with Seeding (LLPS Mitigation)

This protocol is designed to force solid nucleation and bypass the miscibility gap that causes oiling out in 6-Bromo-2-chloro-5-methylquinoline[9].

  • Dissolution: Dissolve 10.0 g of crude 6-Bromo-2-chloro-5-methylquinoline in 40 mL of Ethyl Acetate (the "good" solvent) in a 250 mL jacketed reactor.

  • Thermal Equilibration: Heat the mixture to 55°C under continuous agitation (250 RPM) until complete dissolution is achieved. Filter hot through a 0.45 µm PTFE membrane to remove insoluble particulates.

  • Controlled Cooling: Cool the filtrate to 35°C at a controlled rate of 0.5°C/min.

  • Antisolvent Addition & Turbidity Monitoring: Begin adding Hexane (the "anti-solvent") dropwise via a syringe pump at 1.0 mL/min.

    • Validation Checkpoint: Monitor for a faint, persistent opalescence. If the solution turns milky and separates into two distinct liquid phases (LLPS), immediately halt the Hexane addition and increase the temperature by 5°C until the solution clears.

  • Seeding: Once persistent opalescence is reached without phase separation, add 0.1 g of pure 6-Bromo-2-chloro-5-methylquinoline seed crystals. Hold the temperature and agitation for 30 minutes to allow the seed bed to mature[3].

  • Completion: Resume Hexane addition (up to 80 mL total) at 2.0 mL/min. Cool the suspension to 5°C at 0.2°C/min.

  • Isolation: Filter the resulting suspension under vacuum, wash the filter cake with 20 mL of cold Hexane, and dry under vacuum at 45°C for 12 hours.

Protocol B: Slow Evaporation for Single-Crystal X-Ray Diffraction

Use this method when high-quality, defect-free single crystals are required for structural validation[9].

  • Saturation: Dissolve 50 mg of highly purified 6-Bromo-2-chloro-5-methylquinoline in 2 mL of a 1:1 mixture of Chloroform and Ethanol.

  • Filtration: Pass the solution through a 0.22 µm syringe filter into a clean, dust-free 4 mL glass vial. Validation Checkpoint: The solution must be optically clear; particulate matter will cause heterogeneous nucleation and yield poor-quality multi-crystals.

  • Diffusion Setup: Cover the vial with Parafilm and puncture 2-3 small holes (using a 20-gauge needle) to allow for slow, controlled evaporation of the more volatile Chloroform[9].

  • Incubation: Place the vial in a vibration-free, temperature-controlled environment (20°C) for 3 to 7 days. Harvest the crystals once they reach dimensions of ~0.2 x 0.2 x 0.2 mm.

References

  • BenchChem. Addressing challenges in the purification of quinoline derivatives.
  • BenchChem. Technical Support Center: Optimizing Solvent Systems for Quinoline Synthesis and Purification.
  • BenchChem. Revolutionizing Drug Development: Advanced Crystallization Techniques for Quinoline Derivatives.
  • ResearchGate. Chapter 4 Solvent design for crystallization of pharmaceutical products.
  • Crystal Growth & Design (ACS). Rational Solvent Selection for Pharmaceutical Impurity Purge.
  • DSpace@MIT. Computer-aided rational solvent selection for pharmaceutical crystallization.
  • Organic Process Research & Development (ACS). Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate.
  • Journal of Chemical and Pharmaceutical Research. Synthesis, Optimization and Evaluation of Substituted Quinolines.
  • Google Patents. CN102344438B - Crystallization of quinoline derivatives and its preparation method.

Sources

Reference Data & Comparative Studies

Validation

Chemoselectivity in 6-Bromo-2-chloro-5-methylquinoline: A Technical Guide to C-Br vs. C-Cl Bond Cleavage

In the synthesis of advanced pharmaceutical intermediates, the quinoline scaffold remains a privileged pharmacophore. When functionalizing complex multi-halogenated heterocycles like 6-bromo-2-chloro-5-methylquinoline ,...

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Author: BenchChem Technical Support Team. Date: April 2026

In the synthesis of advanced pharmaceutical intermediates, the quinoline scaffold remains a privileged pharmacophore. When functionalizing complex multi-halogenated heterocycles like 6-bromo-2-chloro-5-methylquinoline , researchers face a classic chemoselectivity challenge: differentiating between the C6-Br and C2-Cl bonds.

As an Application Scientist, I approach this molecule not as a single reactive entity, but as a system of orthogonal reactive sites. By understanding the thermodynamic and electronic properties of each bond, we can design self-validating experimental protocols that selectively cleave either the C-Br or C-Cl bond with near-perfect regiocontrol.

Mechanistic Foundations of Bond Cleavage

The divergent reactivity of 6-bromo-2-chloro-5-methylquinoline is governed by the interplay between Bond Dissociation Energy (BDE), electronic activation by the heterocyclic nitrogen, and localized steric hindrance[1].

The C6-Br Bond: Thermodynamically Driven Cleavage

In standard palladium-catalyzed cross-coupling reactions, oxidative addition is primarily dictated by bond strength. The C-Br bond is inherently weaker (approx. 280 kJ/mol) than the C-Cl bond (approx. 330 kJ/mol)[1]. Consequently, standard Pd(0) catalysts prefer to insert into the C6-Br bond via a concerted, three-centered transition state[2].

Causality Check: It is critical to note the steric environment. The 5-methyl group sits ortho to the C6-Br bond, introducing significant steric bulk. To achieve efficient cleavage here, the catalytic system must overcome this hindrance. This is why bulky, bidentate ligands with large bite angles (like dppf) are chosen—they force the formation of a highly reactive, coordinatively unsaturated 14-electron Pd(0) species that drives the concerted oxidative addition despite local sterics[3].

The C2-Cl Bond: Electronically Driven Cleavage

While the C2-Cl bond is thermodynamically stronger, it is kinetically activated by the adjacent electron-withdrawing quinoline nitrogen. This creates a highly electron-deficient C2 carbon, making it a prime target for Nucleophilic Aromatic Substitution (SNAr)[2].

Causality Check: Under metal-free conditions with a strong nucleophile, the reaction proceeds via a stabilized Meisenheimer complex. Because the C6 position lacks this electronic activation, the C6-Br bond remains completely inert under SNAr conditions. Interestingly, if cross-coupling at the C2 position is desired, specific ligands like PPh3 can be employed to favor an SNAr-like polarized oxidative addition pathway at the C2-Cl bond, overriding the natural BDE preference[1],[4].

Quantitative Comparison of Reactivity Profiles

To facilitate rapid decision-making in the lab, the physicochemical and reactive parameters of both cleavage sites are summarized below.

ParameterC6-Br BondC2-Cl Bond
Relative Bond Dissociation Energy Weaker (~280 kJ/mol)Stronger (~330 kJ/mol)
Electronic Environment Electron-neutral (Carbocyclic ring)Highly electron-deficient (N-activated)
Steric Environment Hindered (ortho to 5-methyl group)Unhindered
Primary Cleavage Mechanism Concerted Oxidative Addition (Pd)SNAr or Polarized Oxidative Addition
Preferred Reagents for Selectivity Pd(dppf)Cl₂, ArB(OH)₂, BaseNucleophiles (R₂NH, RO⁻) or Pd(PPh₃)₄

Experimental Workflows for Orthogonal Cleavage

The following protocols are designed as self-validating systems. The choice of reagents inherently prevents cross-reactivity, ensuring that the workup yields a highly pure, mono-functionalized product.

Protocol A: Chemoselective C6-Br Cleavage via Suzuki-Miyaura Coupling

Objective: Selectively arylate the C6 position while preserving the synthetically valuable C2-Cl bond for downstream functionalization.

  • Setup & Degassing: In a flame-dried Schlenk flask, combine 6-bromo-2-chloro-5-methylquinoline (1.0 equiv), phenylboronic acid (1.1 equiv), and Na₂CO₃ (2.0 equiv). Add a solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v). Degas the mixture via three freeze-pump-thaw cycles.

    • Causality: Degassing is mandatory to prevent the oxidation of the electron-rich Pd(0) active species, which would stall the catalytic cycle.

  • Catalyst Addition: Under a positive argon flow, add Pd(dppf)Cl₂ (0.05 equiv).

    • Causality: As established, Pd(dppf)Cl₂ is selected because its concerted oxidative addition mechanism strictly obeys the BDE hierarchy (C-Br > C-Cl), completely ignoring the C2-Cl bond[3],[4].

  • Reaction Execution: Heat the mixture to 80 °C for 4–6 hours. Monitor via LC-MS or TLC (Hexanes/EtOAc 8:2). The disappearance of the starting material mass and the appearance of the [M+H]⁺ corresponding to the C6-arylated product validates the completion.

  • Isolation: Cool to room temperature, dilute with EtOAc, and wash with brine. The organic layer is dried over MgSO₄, concentrated, and purified via flash chromatography. The C2-Cl bond remains intact for future SNAr.

Protocol B: Chemoselective C2-Cl Cleavage via SNAr

Objective: Selectively aminate the C2 position while preserving the C6-Br bond for future cross-coupling.

  • Setup: In a sealed tube, dissolve 6-bromo-2-chloro-5-methylquinoline (1.0 equiv) in anhydrous DMF (0.2 M concentration).

  • Reagent Addition: Add morpholine (1.5 equiv) and K₂CO₃ (2.0 equiv).

    • Causality: The absence of a transition metal catalyst guarantees that the C6-Br bond cannot undergo oxidative addition. K₂CO₃ acts as an acid scavenger to neutralize the HCl byproduct, driving the equilibrium forward[2].

  • Reaction Execution: Heat the mixture to 100 °C for 12 hours.

    • Causality: The high temperature is required to overcome the activation energy of the Meisenheimer complex formation at the C2 position.

  • Isolation: Pour the cooled mixture into ice water. The product, 6-bromo-5-methyl-2-morpholinoquinoline, will typically precipitate as a solid. Filter and wash with cold water. The retention of the bromine isotope pattern (approx. 1:1 ratio for M / M+2) in mass spectrometry serves as self-validation that the C6-Br bond was perfectly preserved.

Visualizing the Divergent Reactivity Pathways

The logical relationship between reagent selection and the resulting chemoselective cleavage is mapped in the diagram below.

Chemoselectivity cluster_CBr C6-Br Cleavage Pathway cluster_CCl C2-Cl Cleavage Pathway SM 6-Bromo-2-chloro-5-methylquinoline Orthogonal Scaffold Cond1 Conditions Pd(dppf)Cl2, ArB(OH)2, Base SM->Cond1 Cond2 Conditions Nucleophile (e.g., R2NH), Heat (Metal-Free) SM->Cond2 Mech1 Mechanism Concerted Oxidative Addition (Governed by lower BDE) Cond1->Mech1 Prod1 Product 6-Aryl-2-chloro-5-methylquinoline Mech1->Prod1 Mech2 Mechanism Nucleophilic Aromatic Substitution (Governed by N-activation) Cond2->Mech2 Prod2 Product 6-Bromo-2-amino-5-methylquinoline Mech2->Prod2

Fig 1: Divergent chemoselective cleavage pathways for 6-bromo-2-chloro-5-methylquinoline.

References

  • A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions. National Institutes of Health (NIH) / PMC. URL:[Link]

  • Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. ChemRxiv. URL:[Link]

  • Site-selective Suzuki-Miyaura Coupling of Heteroaryl halides – Understanding the Trends for Pharmaceutically Important Classes. ResearchGate. URL:[Link]

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Comparative

A Comparative Guide to Benchmarking Catalytic Efficiency for the Functionalization of 6-Bromo-2-chloro-5-methylquinoline

Introduction The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, with its derivatives exhibiting a vast spectrum of biological activities and functional properties.[1][2][3] Among the pl...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, with its derivatives exhibiting a vast spectrum of biological activities and functional properties.[1][2][3] Among the plethora of substituted quinolines, 6-Bromo-2-chloro-5-methylquinoline stands out as a particularly valuable synthetic intermediate. Its dihalogenated nature offers the potential for sequential, site-selective functionalization, enabling the modular construction of complex molecular architectures. The presence of the methyl group at the C5 position further introduces electronic and steric nuances that can influence catalytic processes.

This guide provides a comprehensive framework for benchmarking the catalytic efficiency of cross-coupling reactions using 6-Bromo-2-chloro-5-methylquinoline as a substrate. We will delve into the principles of catalyst selection, provide a detailed experimental protocol for a benchmark Suzuki-Miyaura coupling reaction, and compare the expected performance of various catalytic systems. This document is intended for researchers, scientists, and drug development professionals seeking to optimize the synthesis of novel quinoline derivatives.

The Challenge of Selective Functionalization

The key to unlocking the synthetic potential of 6-Bromo-2-chloro-5-methylquinoline lies in the selective functionalization of its two halogenated positions. In palladium-catalyzed cross-coupling reactions, the general order of reactivity for aryl halides is I > Br > Cl.[4] This inherent difference in reactivity provides a strategic handle for selectively targeting the C-Br bond at the 6-position while leaving the C-Cl bond at the 2-position intact for subsequent transformations.

Achieving high selectivity and efficiency, however, is not trivial. The choice of catalyst, ligand, base, and solvent all play a critical role in modulating the reactivity and preventing unwanted side reactions, such as homocoupling or difunctionalization.[5] This guide will focus on establishing a robust methodology to evaluate and compare different catalytic systems for the selective arylation at the C-6 position.

Experimental Workflow for Benchmarking

A systematic approach is essential for obtaining reliable and comparable data on catalytic efficiency. The following workflow outlines the key steps for benchmarking different catalytic systems for the Suzuki-Miyaura coupling of 6-Bromo-2-chloro-5-methylquinoline.

G cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis reagent_prep Reagent Preparation (Substrate, Boronic Acid, Catalyst, Ligand, Base) solvent_prep Solvent Degassing reagent_prep->solvent_prep reaction_setup Reaction Setup (Inert Atmosphere) solvent_prep->reaction_setup heating Heating & Stirring (Controlled Temperature) reaction_setup->heating monitoring Reaction Monitoring (TLC, GC-MS) heating->monitoring workup Work-up & Extraction monitoring->workup purification Purification (Column Chromatography) workup->purification characterization Characterization & Yield Determination (NMR, MS) purification->characterization

Caption: A generalized workflow for benchmarking catalytic efficiency.

Detailed Experimental Protocol: Benchmark Suzuki-Miyaura Coupling

This protocol describes a benchmark experiment for the selective Suzuki-Miyaura coupling of 6-Bromo-2-chloro-5-methylquinoline with phenylboronic acid at the C-6 position.

Materials:

  • 6-Bromo-2-chloro-5-methylquinoline

  • Phenylboronic acid

  • Palladium(II) acetate (Pd(OAc)₂)

  • Triphenylphosphine (PPh₃)

  • Potassium carbonate (K₂CO₃)

  • 1,4-Dioxane (anhydrous)

  • Water (degassed)

  • Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask, add 6-Bromo-2-chloro-5-methylquinoline (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

  • Catalyst Preparation: In a separate vial, pre-mix Pd(OAc)₂ (0.02 mmol, 2 mol%) and PPh₃ (0.04 mmol, 4 mol%) in 2 mL of anhydrous 1,4-dioxane.

  • Inerting: Evacuate and backfill the Schlenk flask with an inert gas (e.g., argon or nitrogen) three times.

  • Solvent Addition: Add 8 mL of anhydrous 1,4-dioxane and 2 mL of degassed water to the Schlenk flask.

  • Catalyst Addition: Add the pre-mixed catalyst solution to the reaction mixture.

  • Reaction: Heat the reaction mixture to 80 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

  • Work-up: Cool the reaction to room temperature. Add 20 mL of ethyl acetate and 20 mL of water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

  • Analysis: Characterize the purified product by NMR and mass spectrometry to confirm its identity and determine the isolated yield.

Comparative Analysis of Catalytic Systems

The choice of catalyst and ligand is paramount for achieving high efficiency and selectivity. Below is a comparison of different palladium-based catalytic systems commonly employed for cross-coupling reactions, with their expected performance for the selective C-6 arylation of 6-Bromo-2-chloro-5-methylquinoline.

Catalyst SystemLigand TypeKey AdvantagesExpected Performance
Pd(OAc)₂ / PPh₃ Monodentate PhosphineCost-effective, readily available.Moderate to good yields, may require higher catalyst loading and longer reaction times.
Pd(PPh₃)₄ Tetrakis(triphenylphosphine)palladium(0)Pre-formed Pd(0) source, good for general screening.Good yields, but can be sensitive to air and moisture.
PdCl₂(dppf) Bidentate FerrocenylphosphineHigh thermal stability, effective for a broad range of substrates.Potentially high yields and good selectivity due to the chelating effect of the ligand.
Pd₂(dba)₃ / XPhos Buchwald Ligand (Biarylphosphine)Highly active for challenging substrates, including aryl chlorides.[4][6]Excellent yields and selectivity, even at low catalyst loadings. The bulky nature of the ligand can promote reductive elimination.[5]
Pd(OAc)₂ / SPhos Buchwald Ligand (Biarylphosphine)Similar to XPhos, with slightly different electronic and steric properties.High to excellent yields, a good alternative to XPhos for optimization.
The Rationale Behind Catalyst and Ligand Selection
  • Palladium Source: Pd(OAc)₂ and Pd₂(dba)₃ are common Pd(II) and Pd(0) precatalysts, respectively. Pd(II) sources are generally more stable but require in-situ reduction to the active Pd(0) species.

  • Phosphine Ligands: Ligands are crucial for stabilizing the palladium catalyst, modulating its reactivity, and facilitating the key steps of the catalytic cycle (oxidative addition, transmetalation, and reductive elimination).[7][8]

    • Monodentate Ligands (e.g., PPh₃): These are versatile but can sometimes lead to catalyst deactivation or side reactions.

    • Bidentate Ligands (e.g., dppf): The chelation effect of bidentate ligands often enhances catalyst stability and can improve reaction outcomes.

    • Buchwald Ligands (e.g., XPhos, SPhos): These bulky, electron-rich biarylphosphine ligands are highly effective for promoting the oxidative addition of less reactive aryl halides and facilitating the reductive elimination step, leading to higher turnover numbers and frequencies.[9]

The Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) redox couple. Understanding this mechanism is key to troubleshooting and optimizing the reaction.

Suzuki_Cycle Pd0 Pd(0)L₂ OxAdd Oxidative Addition PdII_Aryl Ar-Pd(II)-X L₂ OxAdd->PdII_Aryl Transmetal Transmetalation PdII_Aryl->Transmetal PdII_Aryl_R Ar-Pd(II)-R' L₂ Transmetal->PdII_Aryl_R RedElim Reductive Elimination PdII_Aryl_R->RedElim RedElim->Pd0 Catalyst Regeneration Product Ar-R' RedElim->Product Substrate Ar-X Substrate->OxAdd Boronic R'-B(OR)₂ Boronic->Transmetal Base Base Base->Transmetal

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

Key Steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-bromide bond of 6-Bromo-2-chloro-5-methylquinoline to form a Pd(II) intermediate. This is often the rate-limiting step.

  • Transmetalation: The organic group from the activated boronic acid is transferred to the palladium center, displacing the halide. This step requires a base to activate the boronic acid.[10]

  • Reductive Elimination: The two organic groups on the palladium center couple and are eliminated as the final product, regenerating the Pd(0) catalyst.[11]

Conclusion

Benchmarking the catalytic efficiency for the functionalization of 6-Bromo-2-chloro-5-methylquinoline is a critical step in developing efficient and scalable synthetic routes. By employing a systematic experimental workflow and understanding the principles of catalyst and ligand selection, researchers can effectively compare different catalytic systems. The selective Suzuki-Miyaura coupling at the C-6 position serves as an excellent benchmark reaction. While traditional catalyst systems can be effective, the use of modern Buchwald-type ligands is expected to provide superior performance in terms of yield, selectivity, and catalyst loading. The insights and protocols provided in this guide are intended to empower researchers to accelerate their drug discovery and development programs by providing a solid foundation for the rational design of catalytic reactions involving this versatile quinoline building block.

References

  • H and C(sp2)–H Activation of 8-Methylquinoline N-Oxides: A Route to Access C7–H Bond. (2024). ACS Publications.
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  • Transition Metal-Catalyzed C-H Activation/Functionalization of 8-Methylquinolines - PubMed. (2024).
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  • Nickel complexes supported by quinoline-based ligands: synthesis, characterization and catalysis in the cross-coupling of arylzinc reagents and aryl chlorides or aryltrimethylammonium salts - Dalton Transactions (RSC Publishing). (n.d.).
  • Transition Metal-Catalyzed C-H Activation/Functionalization of 8-Methylquinolines | Request PDF - ResearchGate. (n.d.).
  • Rhodium-Promoted C–H Bond Activation of Quinoline, Methylquinolines, and Related Mono-Substituted Quinolines | Organometallics - ACS Publications - American Chemical Society. (2022).
  • Transition metal-catalyzed cross coupling with N -acyliminium ions derived from quinolines and isoquinolines - Chemical Science (RSC Publishing) DOI:10.1039/C1SC00026H. (2011).
  • Ru(II)-Catalyzed Chemoselective C(sp3)–H Monoarylation of 8-Methyl Quinolines with Arylboronic Acids | The Journal of Organic Chemistry - ACS Publications. (2020).
  • Transition metal-catalyzed cross coupling with N-acyliminium ions derived from quinolines and isoquinolines - Princeton University. (n.d.).
  • Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed. (2008).
  • Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC. (n.d.).
  • Palladium-Catalyzed Intramolecular Amidation of C(sp2)−H Bonds: Synthesis of 4-Aryl-2-quinolinones | The Journal of Organic Chemistry - ACS Publications. (2010).
  • Synthesis of 6‐bromo/6‐chloro‐2‐methyl‐quinolin‐4‐yl‐hydrazines, 14 a/14 b. (n.d.).
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  • Buchwald–Hartwig versus Microwave-Assisted Amination of Chloroquinolines: En Route to the Pyoverdin Chromophore - ResearchGate. (n.d.).
  • Palladium-Catalysed Synthesis and Transformation of Quinolones - PMC - PubMed Central. (n.d.).
  • Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B. (2016).
  • Palladium-catalyzed enolate arylation as a key C–C bond-forming reaction for the synthesis of isoquinolines - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
  • The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC. (2022).
  • HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.).
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  • Heck Reaction - Organic Chemistry Portal. (n.d.).
  • Recent Progress in Palladium-Catalyzed Quinoline Formation: Synthetic Applications and Mechanistic Insights - MDPI. (2026).
  • The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to - SciSpace. (n.d.).
  • Heck reaction - Wikipedia. (n.d.).
  • Heck Reaction - Alfa Chemistry. (n.d.).
  • Stereospecific Pd-Catalyzed Cross-Coupling Reactions of Secondary Alkylboron Nucleophiles and Aryl Chlorides | Journal of the American Chemical Society - ACS Publications. (2014).
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  • One-Pot Cross-Coupling/C–H Functionalization Reactions: Quinoline as a Substrate and Ligand through N–Pd Interaction | The Journal of Organic Chemistry - ACS Publications. (2020).
  • Activation of 6-bromoquinoline by nitration: synthesis of morpholinyl and piperazinyl quinolines - Semantic Scholar. (n.d.).
  • Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. (2024).
  • Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. (n.d.).
  • Preparation of brominated tetrahydroquinolines (2 and 3) and quinolines (5 and 6). - ResearchGate. (n.d.).
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  • 6-Bromo-5-methylquinoline - Fluorochem. (n.d.).
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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Handling 6-Bromo-2-chloro-5-methylquinoline

This document provides essential safety protocols and operational guidance for the handling of 6-Bromo-2-chloro-5-methylquinoline. As a specialized heterocyclic compound, its handling requires a comprehensive understandi...

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Author: BenchChem Technical Support Team. Date: April 2026

This document provides essential safety protocols and operational guidance for the handling of 6-Bromo-2-chloro-5-methylquinoline. As a specialized heterocyclic compound, its handling requires a comprehensive understanding of its potential hazards, which are inferred from closely related structural analogs. The procedures outlined below are designed to ensure the highest level of safety for all laboratory personnel.

The Imperative for Precaution: Hazard Assessment

Table 1: Synthesized Hazard Profile for 6-Bromo-2-chloro-5-methylquinoline

Hazard ClassDescriptionGHS PictogramPrecautionary Rationale
Acute Toxicity, Oral May be harmful or toxic if swallowed.[2][3]위험Ingestion can lead to systemic toxic effects. Strict hygiene protocols are essential to prevent accidental ingestion.
Skin Corrosion/Irritation Causes skin irritation.[1][3] Prolonged contact may lead to more severe damage.위험The halogenated structure increases the likelihood of dermal penetration and irritation. Full skin protection is mandatory.
Serious Eye Damage/Irritation Causes serious eye damage/irritation.[1][3][4]부식Direct contact with the solid or solutions can cause irreversible damage to the cornea. Splash-proof goggles are the minimum requirement.
Respiratory/Skin Sensitization May cause an allergic skin reaction or asthma-like symptoms if inhaled.[1]위험 건강 위험Repeated exposure, even at low levels, can lead to a hypersensitive state, making future contact dangerous. All handling of the solid must be done in a controlled environment.
Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[4][5]위험Inhalation of the dust can irritate the entire respiratory tract. Engineering controls are the primary line of defense.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not merely a checklist; it is a comprehensive barrier system designed to mitigate the specific hazards identified above.[6][7][8] All PPE must be inspected before use and donned before entering the area where the compound is handled.

Primary Barriers: Eye and Face Protection
  • Mandatory: Chemical splash goggles conforming to ANSI Z87.1 standards.[7] Safety glasses do not offer sufficient protection against splashes or fine particulates and are not permitted as primary eye protection when handling this compound.[6]

  • Recommended for High-Risk Tasks: When handling larger quantities (>5g) or creating stock solutions, a full-face shield must be worn in addition to chemical splash goggles.[6][9] This provides a secondary barrier against splashes to the entire face.

Dermal Protection: Gloves and Lab Coats
  • Lab Coat: A flame-resistant laboratory coat with a fully buttoned front and tight-fitting cuffs is required at all times.[7][9] This protects against incidental contact and contamination of personal clothing.

  • Gloves: The choice of glove is critical and depends on the operational step.

    • For Handling Solids: Use powder-free nitrile gloves. Double-gloving is strongly recommended to minimize the risk of exposure due to a potential tear or puncture.[6]

    • For Handling Solutions: The choice of glove must be compatible with the solvent used. Nitrile gloves provide good protection against many common laboratory solvents, but their performance varies. Always consult a manufacturer's chemical resistance chart. [10][11][12][13] For chemicals of unknown toxicity, a laminate glove worn under a heavy-duty outer glove is a prudent choice.[14] After any direct contact, gloves must be removed and replaced immediately after washing hands.[6]

Table 2: General Solvent Compatibility for Common Glove Types

SolventNitrileNeopreneButyl Rubber
Dimethylformamide (DMF) PoorGoodExcellent
Dimethyl Sulfoxide (DMSO) GoodGoodExcellent
Ethanol ExcellentExcellentExcellent
Dichloromethane (DCM) PoorFairPoor
Acetone PoorGoodExcellent
This table is a general guide. Verify with your glove supplier for specific breakthrough times.[10][15]
Respiratory Protection

Due to the risk of respiratory irritation and potential for sensitization, handling of the solid compound outside of a certified chemical fume hood is strictly prohibited.[5]

  • Standard Operations: A properly functioning chemical fume hood with a verified face velocity of 80-120 fpm is sufficient for weighing and preparing solutions.

  • Emergency or Maintenance: If engineering controls fail or for spill cleanup where dust may be generated, a full-face respirator with N100/P3 cartridges is required.[5] All personnel requiring respirator use must be part of a formal respiratory protection program, including medical evaluation and fit-testing, as mandated by OSHA (29 CFR 1910.134).[8]

Operational Plan: From Receipt to Disposal

The following workflow integrates PPE use at every critical step. This procedural approach ensures that safety is an inherent part of the scientific process, not a separate consideration.

G cluster_prep Preparation Phase cluster_handling Chemical Handling Phase (Inside Fume Hood) cluster_cleanup Decontamination & Disposal Phase A 1. Area Setup Verify fume hood is operational. Post warning signs. B 2. Don PPE - Lab Coat - Goggles - Double Nitrile Gloves A->B Secure Area C 3. Weigh Solid Use anti-static weigh boat. Handle with care to prevent dust. B->C Enter Hood D 4. Prepare Solution Slowly add solid to solvent. Ensure vessel is sealed or covered. C->D Proceed with Protocol E 5. Decontaminate Clean workspace with appropriate solvent. Quench reactive waste. D->E Experiment Complete F 6. Segregate Waste - Solid Waste (gloves, paper) - Liquid Halogenated Waste E->F Clean Workspace G 7. Doff PPE Remove outer gloves first. Remove coat, goggles, inner gloves. Wash hands thoroughly. F->G Exit Hood

Figure 1. A step-by-step workflow diagram illustrating the integration of PPE and safety checks from preparation to disposal for handling 6-Bromo-2-chloro-5-methylquinoline.

Step-by-Step Handling Protocol
  • Preparation:

    • Designate a specific area for handling, preferably within a chemical fume hood.

    • Ensure a chemical spill kit and an ABC fire extinguisher are readily accessible.

    • Verify that the safety shower and eyewash station are unobstructed and have been recently tested.

    • Don all required PPE as described in Section 2 before approaching the handling area.[16]

  • Weighing and Transfer (Solid):

    • Perform all manipulations of the solid powder inside a certified chemical fume hood to prevent inhalation of dust.[17]

    • Use a spatula and an anti-static weigh boat or container.

    • Close the primary container immediately after dispensing the required amount.

    • If any solid is spilled, gently cover it with an absorbent material, wet it with a suitable solvent (e.g., isopropanol) to prevent dust from becoming airborne, and clean it up following your institution's spill response procedures.

  • Solution Preparation and Use:

    • Slowly add the solid compound to the solvent while stirring to avoid splashing.

    • Keep the container covered or sealed as much as possible during the experiment.

    • If heating the solution, use a properly secured apparatus with condensation capabilities to prevent the release of vapors.

  • Decontamination and Disposal:

    • All disposable items contaminated with the compound (e.g., gloves, weigh boats, pipette tips) must be placed in a dedicated, sealed hazardous waste bag or container.[4]

    • Contaminated glassware should be rinsed with an appropriate solvent in the fume hood. The rinsate must be collected as hazardous halogenated liquid waste.

    • Wipe down the work surface in the fume hood with a cloth dampened with a suitable solvent, and dispose of the cloth as solid hazardous waste.

    • Remove PPE in the correct order (outer gloves, lab coat, face shield/goggles, inner gloves) to avoid cross-contamination.[18]

    • Crucially, wash hands thoroughly with soap and water after removing all PPE. [17][19]

Emergency Response Plan

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[20]

  • Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[20]

  • Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration (avoiding mouth-to-mouth) and seek immediate medical attention.[5][16]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[16][20]

By adhering to these stringent protocols, researchers can safely manage the risks associated with 6-Bromo-2-chloro-5-methylquinoline, ensuring both personal safety and the integrity of their research.

References

  • Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories.
  • Environmental Health & Safety. (n.d.). PPE Minimum Standards.
  • Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Retrieved from [Link]

  • Environmental Health and Safety. (n.d.). Personal Protective Equipment for Laboratories.
  • PMC. (2025, July 17). A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. Retrieved from [Link]

  • NextSDS. (n.d.). 6-Bromo-2-methylquinoline — Chemical Substance Information. Retrieved from [Link]

  • PubChem. (n.d.). 6-Bromo-2-chloroquinoline. Retrieved from [Link]

  • PubChem. (n.d.). 6-Bromo-2-methylquinoline. Retrieved from [Link]

  • Chemos GmbH&Co.KG. (2019, April 11). Safety Data Sheet: quinoline. Retrieved from [Link]

  • Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET. Retrieved from [Link]

  • Fox Scientific, Inc. (n.d.). CHEMICAL RESISTANT CHART. Retrieved from [Link]

  • PENTA. (2025, May 13). Quinoline - SAFETY DATA SHEET. Retrieved from [Link]

  • Medicom. (n.d.). Chemical Resistance Reference Chart. Retrieved from [Link]

  • Gloves By Web. (n.d.). Gloves Chemical Resistance Chart. Retrieved from [Link]

  • Environment, Health and Safety. (n.d.). Ansell Chemical Resistance Glove Chart. Retrieved from [Link]

  • East Carolina University. (n.d.). Chemical Resistance Selection Chart for Protective Gloves - Office of Environmental Health and Safety. Retrieved from [Link]

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